N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

• CAS: 34564-06-2

Core Science & Biosynthesis

Spectroscopic Characterization of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide: A Technical Guide

Executive Summary

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (CAS: 34564-06-2) is a highly functionalized aliphatic epoxide derived from the epoxidation of diacetone acrylamide (DAAM). While DAAM is extensively utilized in polymerization-induced self-assembly (PISA) to create responsive nano-objects[1], its oxirane derivative serves as a critical cross-linking monomer and an advanced curing agent for epoxy resins due to its dual reactivity (epoxide and ketone functionalities)[2].

For drug development professionals and polymer chemists, confirming the structural integrity of this molecule is paramount. This whitepaper provides an authoritative, in-depth guide to the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles of this compound, emphasizing the physical causality behind the spectroscopic data and establishing self-validating analytical protocols.

High-Resolution Mass Spectrometry (HRMS): Fragmentation Causality

In positive electrospray ionization (ESI+), the molecule readily protonates at the highly basic amide or ketone oxygen, yielding a robust pseudomolecular ion.

Mechanistic Causality of Fragmentation: Collision-Induced Dissociation (CID) of the [M+H]+ ion ( m/z 186.11) triggers predictable, thermodynamically driven cleavage pathways:

• α -Cleavage of the Ketone: The loss of an acetyl radical/neutral acyl group ( CH3​CO , 43 Da) yields a stable fragment at m/z 143.09.

• Amide Bond Scission: The most labile bond in the gas phase is the C-N amide linkage. Cleavage here generates two diagnostic fragments: the diacetone amine cation ( m/z 116.09) and the oxirane acylium ion ( m/z 71.01). The presence of m/z 71.01 is the definitive hallmark distinguishing this compound from its unepoxidized DAAM precursor.

Fig 1. Primary ESI-MS/MS fragmentation pathways of the protonated molecular ion.

Vibrational Spectroscopy (ATR-FTIR): Functional Group Orthogonality

Infrared spectroscopy provides immediate confirmation of the oxygenation state. The molecule possesses three distinct oxygen-containing functional groups, each occupying an orthogonal vibrational frequency domain [5].

• Ketone Carbonyl ( νC=O​ ): Appears as a sharp, intense band at ~1715 cm⁻¹ . Because the ketone is isolated from the nitrogen by an sp3 methylene bridge, it does not participate in resonance, maintaining a high stretching frequency.

• Amide I & II Bands: The secondary amide C=O stretch (Amide I) appears at ~1670 cm⁻¹ . The adjacent highly strained oxirane ring increases the s -character of the carbonyl carbon, slightly shifting this band higher than typical aliphatic amides. The N-H bending mode (Amide II) is observed at ~1540 cm⁻¹ .

• Oxirane Ring Breathing: The asymmetric C-O-C stretch of the epoxide ring is a critical diagnostic marker, appearing at ~1250 cm⁻¹ , with symmetric ring deformations at ~850 cm⁻¹ .

Nuclear Magnetic Resonance (NMR): Spin-Spin Coupling Dynamics

NMR provides the definitive topological map of the molecule. The interpretation requires a deep understanding of stereochemical environments and magnetic anisotropy [6].

¹H NMR Causality: The Diastereotopic Oxirane Protons

The oxirane ring introduces a chiral center at C2. Consequently, the two protons on the adjacent C3 position are diastereotopic ; they exist in different magnetic environments and will couple with each other.

• C2 Proton: Appears as a doublet of doublets (dd) at ~3.40 ppm.

• C3 Protons: Appear as two distinct signals at ~2.95 ppm and ~2.80 ppm. They exhibit geminal coupling ( Jgem​≈5.5 Hz) and distinct vicinal couplings to the C2 proton depending on their cis ( J≈4.0 Hz) or trans ( J≈2.5 Hz) relationship.

¹H NMR Causality: The Diacetone Moiety

• The isolated methylene ( -CH2​- ) situated between the quaternary carbon and the ketone carbonyl has no adjacent protons. It appears as a sharp singlet at ~2.90 ppm.

• The gem-dimethyl groups are chemically equivalent due to free rotation around the C-N bond, presenting as a 6H singlet at ~1.45 ppm.

¹³C NMR Highlights

The ¹³C spectrum clearly resolves the two carbonyls: the ketone at ~208.5 ppm and the amide at ~168.2 ppm . The oxirane carbons are highly shielded due to the diamagnetic anisotropy of the strained three-membered ring, appearing at ~49.0 ppm (CH) and ~45.5 ppm ( CH2​ ).

Standardized Experimental Protocols (Self-Validating)

To ensure high-fidelity data generation, the following self-validating workflows must be adhered to. Each step contains an internal quality control (QC) checkpoint.

Protocol 1: ¹H and ¹³C NMR Acquisition

• Sample Prep: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Instrument Tuning: Lock the spectrometer to the deuterium frequency of CDCl3​ . Shim the magnet until the TMS signal full-width at half-maximum (FWHM) is < 1.0 Hz.

• Acquisition: Run ¹H NMR at 400 MHz (16 scans, d1​ = 2 sec) and ¹³C NMR at 100 MHz (1024 scans, d1​ = 2 sec).

• Validation Checkpoint: Verify that the residual CHCl3​ solvent peak is exactly at 7.26 ppm (¹H) and 77.16 ppm (¹³C). If drift is observed, recalibrate to the TMS internal standard (0.00 ppm).

Protocol 2: ATR-FTIR Spectroscopy

• Background Subtraction: Prior to sample loading, acquire a 32-scan background spectrum of the empty diamond ATR crystal to map atmospheric H2​O and CO2​ .

• Acquisition: Apply the solid sample to the crystal, apply pressure via the anvil, and acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Validation Checkpoint: Ensure the baseline is flat and transmittance at 4000 cm⁻¹ is >95%. If not, clean the crystal with isopropanol and repeat the background scan.

Fig 2. Self-validating spectroscopic workflow for structural confirmation.

Quantitative Data Summary

Table 1: ¹H NMR Assignments (400 MHz, CDCl3​ )

Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant ( J in Hz)	Assignment
~6.50	br s	1H	-	Amide N-H
~3.40	dd	1H	4.0, 2.5	Oxirane C2-H
~2.95	dd	1H	5.5, 4.0	Oxirane C3-H (cis)
~2.90	s	2H	-	-CH2​- (Diacetone)
~2.80	dd	1H	5.5, 2.5	Oxirane C3-H (trans)
~2.15	s	3H	-	Methyl ketone ( -CH3​ )
~1.45	s	6H	-	gem-Dimethyl ( -C(CH3​)2​ )

Table 2: ¹³C NMR Assignments (100 MHz, CDCl3​ )

Chemical Shift (ppm)	Carbon Type	Assignment
~208.5	Quaternary	Ketone C=O
~168.2	Quaternary	Amide C=O
~53.0	Quaternary	-C(CH3​)2​
~51.5	Secondary	-CH2​- (Diacetone)
~49.0	Tertiary	Oxirane C2
~45.5	Secondary	Oxirane C3
~31.5	Primary	Methyl ketone ( -CH3​ )
~27.5	Primary	gem-Dimethyl ( -CH3​ )

References[2] Amino and amido compounds derived from n - 3 - oxohydrocarbon-substituted acrylamides. Google Patents. https://patents.google.com/patent/US3651140A/en[1] Preparation and Cross-Linking of All-Acrylamide Diblock Copolymer Nano-Objects via Polymerization-Induced Self-Assembly in Aqueous Solution. Biomacromolecules (via PMC).https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6034033/[5] Spectrometric Identification of Organic Compounds, 8th Edition. John Wiley & Sons.https://www.wiley.com/en-us/Spectrometric+Identification+of+Organic+Compounds%2C+8th+Edition-p-9780470616376

[6] Structure Determination of Organic Compounds, 5th Edition. Springer.[Link]

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An In-depth Technical Guide to N-(1,1-Dimethyl-3-oxobutyl)prop-2-enamide (Diacetone Acrylamide)

A Note on Nomenclature: The topic of this guide is the versatile functional monomer commonly known in industry and research as Diacetone Acrylamide (DAAM). Its systematic IUPAC name is N-(1,1-Dimethyl-3-oxobutyl)prop-2-enamide . While initial inquiries may refer to "N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide," comprehensive technical literature for that specific oxirane derivative is not widely available. This guide focuses on the extensively studied and industrially significant acrylamide compound, DAAM, which aligns with the depth of technical detail required by researchers, scientists, and drug development professionals.

Executive Summary

Diacetone Acrylamide (DAAM) is a unique vinyl monomer distinguished by its dual functionality: a polymerizable acrylamide group and a reactive ketone moiety. This structure allows for its incorporation into a wide array of polymer backbones via conventional free-radical polymerization. The pendant ketone group provides a site for subsequent post-polymerization modification, most notably through ambient temperature crosslinking with dihydrazides. This "keto-hydrazide" chemistry is a cornerstone of modern polymer design, enabling the formulation of stable, one-component systems that cure upon drying without the need for high temperatures or formaldehyde-releasing agents. These attributes have positioned DAAM as a critical building block in the development of advanced materials, including high-performance coatings, smart hydrogels for biomedical applications, and specialty adhesives. This guide provides a comprehensive overview of its synthesis, core chemistry, and applications, with a focus on the scientific principles and experimental considerations relevant to research and development professionals.

Physicochemical and Structural Properties

DAAM is a white crystalline solid at room temperature. Its bifunctional nature—a hydrophilic amide and a moderately polar ketone group—governs its solubility and reactivity. It is soluble in water and a wide range of organic solvents, which facilitates its use in various polymerization systems, including emulsion and solution polymerization.[1][2]

Property	Value	Source(s)
IUPAC Name	N-(1,1-Dimethyl-3-oxobutyl)prop-2-enamide	[3]
Common Names	Diacetone Acrylamide (DAAM)	[4]
CAS Number	2873-97-4	[3][5]
Molecular Formula	C₉H₁₅NO₂	[5]
Molecular Weight	169.22 g/mol	[5]
Appearance	White crystalline solid	[6]
Melting Point	57-58 °C	[6]
Boiling Point	120 °C at 8 Torr (mmHg)	[6][7]
Solubility	Soluble in water and most organic solvents	[7]

Synthesis of Diacetone Acrylamide

The most common industrial synthesis of DAAM is based on the Ritter reaction, where acrylonitrile reacts with acetone in the presence of concentrated sulfuric acid.[8][9] This method provides a cost-effective route to high-purity DAAM.

Synthesis Pathway

The reaction proceeds through the formation of a stable carbocation from acetone in the acidic medium, which is then attacked by the nitrogen atom of acrylonitrile. Subsequent hydrolysis of the intermediate yields the final product.

Caption: Ritter reaction pathway for the synthesis of DAAM.

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a generalized procedure based on established methods.[10] Caution: This reaction involves concentrated sulfuric acid and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: Equip a three-necked, round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer. Cool the flask in an ice-salt bath.

• Acid Charge: Carefully add concentrated sulfuric acid (98%) to the flask.

• Reactant Addition: While maintaining the temperature below 10°C, slowly and simultaneously add acetone and acrylonitrile from the dropping funnel over a period of 2-3 hours with vigorous stirring.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to 40-50°C for approximately 3 hours to complete the reaction.[9]

• Neutralization & Isolation: Cool the reaction mixture and pour it slowly into a stirred ice/water mixture. Neutralize the acidic solution carefully with a base (e.g., sodium hydroxide solution) while keeping the temperature low.[10]

• Extraction & Purification: The crude DAAM product often separates. It can be filtered and purified. A common purification process involves extraction with a suitable solvent (e.g., cyclohexane), followed by vacuum distillation to remove by-products like acrylamide.[10] The final product is a white solid with a purity typically exceeding 98%.

The Core Chemistry: Keto-Hydrazide Crosslinking

The primary driver for the widespread adoption of DAAM in advanced materials is its ability to participate in the keto-hydrazide crosslinking reaction. This chemistry allows for the formulation of one-component, water-based polymer emulsions that are stable during storage but form a durable, crosslinked network at ambient temperature upon application and drying.[11] The crosslinking partner is typically a water-soluble dihydrazide, with Adipic Acid Dihydrazide (ADH) being the most common.[12][13]

Mechanism and Self-Validating System

The crosslinking reaction is a condensation reaction between the ketone group on the DAAM-functionalized polymer and the hydrazide group of ADH, forming a stable ketimine (or hydrazone) linkage and releasing water as the only byproduct.[13]

Trustworthiness of the System: This protocol is inherently self-validating due to its pH-dependent kinetics.

• In-Can Stability (Storage): The polymer emulsion is formulated at a pH above 8, typically by adding ammonia or a volatile amine.[11] At this alkaline pH, the keto-hydrazide reaction is extremely slow, ensuring long-term stability of the liquid formulation. The ADH remains partitioned primarily in the aqueous phase, separated from the DAAM moieties within the polymer particles.[1]

• Crosslinking on Drying (Curing): During film formation, water and the volatile amine evaporate. This causes a drop in pH into the acidic range.[13] The reaction is acid-catalyzed, so as the pH decreases, the crosslinking rate rapidly increases.[14] This process occurs post-coalescence, meaning the polymer particles have already fused to form a continuous film before the rigid crosslinked network is established, leading to superior mechanical properties.[1]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

Introduction:

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is a specialized chemical intermediate that incorporates both a reactive epoxide ring and a bulky, functionalized amide moiety. The presence of the oxirane (epoxide) group, a strained three-membered ring, makes it a valuable precursor for a variety of nucleophilic ring-opening reactions, enabling the introduction of diverse functional groups. This reactivity is central to its utility in the synthesis of complex organic molecules, including potential pharmaceutical agents and specialty polymers. The N-(1,1-Dimethyl-3-oxobutyl) portion, derived from diacetone acrylamide (DAAM), imparts specific solubility and steric properties to the molecule.[1] DAAM itself is a well-known monomer used in the production of polymers for coatings, adhesives, and resins due to its ability to undergo cross-linking reactions.[1][2]

The synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is achieved through the epoxidation of the carbon-carbon double bond in the parent molecule, N-(1,1-Dimethyl-3-oxobutyl)acrylamide (diacetone acrylamide). This transformation requires careful selection of the epoxidizing agent and reaction conditions to ensure high selectivity for the double bond without inducing unwanted side reactions at the amide or ketone functionalities. This document provides a comprehensive, step-by-step protocol for this synthesis, along with a discussion of the underlying chemical principles, safety considerations, and methods for product characterization.

Materials and Equipment

Materials:

• N-(1,1-Dimethyl-3-oxobutyl)acrylamide (Diacetone Acrylamide - DAAM), 99% (CAS: 2873-97-4)[3][4]

• meta-Chloroperoxybenzoic acid (m-CPBA), ≤77% (CAS: 937-14-4)[5][6]

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc) for chromatography

• Hexanes for chromatography

• Deionized water

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves[7][8]

Experimental Protocol: Synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

This protocol details the epoxidation of N-(1,1-Dimethyl-3-oxobutyl)acrylamide using m-CPBA. The electron-withdrawing nature of the amide group makes the double bond less reactive than in electron-rich alkenes; therefore, careful monitoring of the reaction is crucial.[9][10]

Step 1: Reaction Setup

• In a 250 mL round-bottom flask, dissolve 5.0 g of N-(1,1-Dimethyl-3-oxobutyl)acrylamide in 100 mL of anhydrous dichloromethane.

• Place the flask in an ice bath and stir the solution until the temperature equilibrates to 0-5 °C.

Step 2: Addition of m-CPBA

• While maintaining the temperature at 0-5 °C, add 7.0 g of m-CPBA (assuming 77% purity, which is a slight molar excess) to the stirred solution in small portions over a period of 30 minutes. The portion-wise addition helps to control the reaction exotherm.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1 hour.

• Remove the ice bath and let the reaction mixture warm to room temperature. Continue to stir and monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Monitoring the Reaction

• To monitor the reaction, take a small aliquot of the reaction mixture and spot it on a TLC plate.

• Develop the TLC plate using a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) as the eluent.

• Visualize the spots under a UV lamp. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates the progress of the reaction. The reaction is typically complete within 12-24 hours.

Step 4: Reaction Work-up

• Once the reaction is complete, cool the mixture again in an ice bath.

• Slowly add 50 mL of a saturated aqueous solution of sodium sulfite to quench any unreacted m-CPBA. Stir vigorously for 15-20 minutes.[7]

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • 50 mL of saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid). Repeat this wash two more times.

  • 50 mL of deionized water.

  • 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

Step 5: Purification

• Purify the crude product by flash column chromatography on silica gel.

• Pack the column with silica gel using a slurry method with hexanes.

• Load the crude product onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect the fractions containing the purified product, as identified by TLC analysis.

• Combine the pure fractions and remove the solvent under reduced pressure to yield N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide as a solid or viscous oil.

Reaction Mechanism and Workflow

The epoxidation of an alkene with a peroxy acid such as m-CPBA is a concerted reaction, often referred to as the "Butterfly" mechanism.[11][12] The peroxy acid delivers an electrophilic oxygen atom to the nucleophilic double bond of the diacetone acrylamide in a single step.

Caption: Mechanism of epoxidation of diacetone acrylamide.

The experimental workflow is designed to ensure the safe and efficient synthesis and purification of the target compound.

Caption: Experimental workflow for the synthesis.

Data Summary

Parameter	Value	Notes
Starting Material	N-(1,1-Dimethyl-3-oxobutyl)acrylamide	Also known as Diacetone Acrylamide (DAAM).[13]
Reagent	m-Chloroperoxybenzoic acid (m-CPBA)	A common epoxidizing agent. Handle with care as it is a peroxide.[5][14]
Solvent	Dichloromethane (DCM)	Anhydrous conditions are recommended.
Reaction Temperature	0 °C to Room Temperature	Initial cooling controls the exotherm.
Reaction Time	12-24 hours	Monitor by TLC for completion.
Work-up	Aqueous washes	Essential to remove acidic byproducts and unreacted reagents.[7]
Purification	Flash Column Chromatography	Necessary to isolate the pure epoxide from any remaining starting material and byproducts.

Characterization of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

The structure of the synthesized product should be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show the disappearance of the vinyl protons from the starting material and the appearance of new signals corresponding to the protons on the epoxide ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the presence of the carbons of the oxirane ring and the absence of the sp² carbons of the alkene.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for the characteristic C-O stretching frequencies of the epoxide ring, typically in the 1250 cm⁻¹ and 850-950 cm⁻¹ regions, while the amide and ketone carbonyl stretches should remain.

• Mass Spectrometry (MS): To confirm the molecular weight of the product. The ESI-MS spectrum is expected to show a peak corresponding to [M+H]⁺ or [M+Na]⁺.[15]

Safety Considerations

• N-(1,1-Dimethyl-3-oxobutyl)acrylamide (DAAM): This compound is harmful if swallowed and may cause skin and eye irritation.[16][17] It is also hygroscopic.[4]

• m-Chloroperoxybenzoic acid (m-CPBA): m-CPBA is a strong oxidizing agent and an organic peroxide. It can be shock-sensitive and may cause a fire upon heating.[5][6] It is crucial to avoid contact with skin and eyes and to handle it in a well-ventilated fume hood.[7][8] Store it refrigerated and away from combustible materials.[6][7]

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All handling should be performed in a chemical fume hood.

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, when performing this synthesis.

References

• Cole-Parmer. (2004). Material Safety Data Sheet - Diacetone acrylamide, 99%. Retrieved from [Link]

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• Tosaki, S., Nemoto, T., & Shibasaki, M. (2002). Catalytic Asymmetric Epoxidation of α,β-Unsaturated Amides: Efficient Synthesis of β-Aryl α-Hydroxy Amides Using a One-Pot Tandem Catalytic Asymmetric Epoxidation−Pd-Catalyzed Epoxide Opening Process. Journal of the American Chemical Society, 124(49), 14544–14545.
• Feng, X., et al. (2015). Asymmetric catalytic epoxidation of α,β-unsaturated carbonyl compounds with hydrogen peroxide: Additive-free and wide substrate scope. Chemical Science, 6(3), 1773-1778.
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• ChemBK. (n.d.). N-(1,1-Dimethyl-3-oxobutyl)acrylamide. Retrieved from [Link]

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• Frontiers in Chemistry. (2022). Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action.
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• 15. Frontiers | Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action [frontiersin.org]
• 16. Diacetone acrylamide - Safety Data Sheet [chemicalbook.com]
• 17. chemicalbull.com [chemicalbull.com]

Advanced In Vitro Applications of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide: A Heterobifunctional Probe and Crosslinker

Introduction & Mechanistic Rationale

In the landscape of bioconjugation and biomaterial design, the demand for highly specific, heterobifunctional crosslinkers has driven the adoption of dual-reactivity molecules. N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (CAS: 2060033-14-7 / 34564-06-2)—structurally conceptualized as the epoxidized derivative of diacetone acrylamide (DAAM)—represents a powerful, yet underutilized, tool for in vitro research.

This molecule bridges two distinct chemical spaces:

• The Oxirane-2-carboxamide (Epoxide) Warhead : Structurally related to glycidamide, this moiety is a potent electrophile that undergoes SN​2 ring-opening when attacked by biological nucleophiles [1]. In medicinal chemistry, oxirane-2-carboxamides have emerged as highly selective warheads for targeted covalent inhibitors (TCIs), irreversibly binding catalytic cysteines in enzymes such as Cathepsin C [2] and various kinases [4].

• The Diacetone (Ketone) Handle : This moiety provides a bioorthogonal ketone group, frequently employed in polymeric nanoparticles and hydrogels to form pH-responsive hydrazone linkages with dihydrazides [3].

By combining an irreversible alkylating agent (epoxide) with a reversible, bioorthogonal handle (ketone), researchers can execute complex two-step bioconjugations, design stimuli-responsive hydrogels, or develop secondary-assay probes for covalent drug discovery.

Quantitative Profiling of Dual Reactivity

To successfully deploy this compound in vitro, one must exploit the distinct thermodynamic and kinetic profiles of its two functional groups. The epoxide requires slightly basic conditions to deprotonate target nucleophiles, whereas the ketone relies on acid-catalyzed Schiff base formation.

Table 1: Physicochemical and Kinetic Profiling of Functional Groups

Functional Group	Target Nucleophile / Reagent	Optimal pH Range	Reaction Mechanism	Aqueous Stability ( t1/2​ )	Bond Reversibility
Oxirane-2-carboxamide	Primary Amines (Lys), Thiols (Cys)	7.5 – 9.0	SN​2 Ring-Opening Alkylation	High (>48h at pH 7.4)	Irreversible
Diacetone (Ketone)	Hydrazides, Hydroxylamines	4.5 – 6.0	Schiff Base / Hydrazone Ligation	Indefinite	Reversible (pH < 5.5)

Mandatory Visualization: Heterobifunctional Workflow

The following diagram illustrates the causality and sequential logic of utilizing N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide for two-step protein modification or hydrogel synthesis.

Workflow of heterobifunctional bioconjugation using the epoxide and ketone handles.

Experimental Protocols

Protocol A: Bioorthogonal Protein Labeling via Two-Step Conjugation

Causality & Rationale: Traditional NHS-ester crosslinkers hydrolyze rapidly in water (often within minutes). Epoxides, conversely, are highly stable in aqueous buffers, allowing for prolonged incubation times. This is critical when targeting sterically hindered lysine residues. Once the protein is alkylated, the introduced ketone handle allows for site-specific labeling with a fluorophore-hydrazide without altering the protein's isoelectric point as drastically as primary amine consumption normally would.

Materials:

• Target Protein (e.g., BSA or monoclonal antibody) at 2-5 mg/mL.

• N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (100 mM stock in anhydrous DMSO).

• Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 8.5. (Note: Strictly avoid Tris or glycine buffers, as their primary amines will competitively consume the epoxide).

• Ligation Buffer: 0.1 M Sodium Acetate, pH 5.5.

• Probe: Cyanine5-Hydrazide (or similar).

Step-by-Step Methodology:

• Buffer Exchange: Dialyze the target protein into the Conjugation Buffer (pH 8.5) to ensure the ϵ -amino groups of lysine residues are sufficiently deprotonated for nucleophilic attack.

• Epoxide Alkylation: Add a 20-fold molar excess of the oxirane-2-carboxamide crosslinker to the protein solution. Ensure the final DMSO concentration remains ≤ 5% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture at 4°C for 12–16 hours (overnight) under gentle end-over-end rotation. The extended time compensates for the lower electrophilicity of epoxides compared to NHS esters.

• Purification & Self-Validation: Remove unreacted crosslinker using a Zeba™ Spin Desalting Column equilibrated with Ligation Buffer (pH 5.5).

  • Validation Check: Perform a TNBSA (2,4,6-trinitrobenzene sulfonic acid) assay on an aliquot. A reduction in the free amine signal compared to the native protein confirms successful epoxide ring-opening and covalent attachment.

• Hydrazone Ligation: To the purified protein-ketone intermediate, add a 10-fold molar excess of Cyanine5-Hydrazide. Incubate at room temperature for 2 hours in the dark. The acidic pH (5.5) catalyzes the Schiff base formation.

• Final Isolation: Desalt the final bioconjugate into 1X PBS (pH 7.4) to stabilize the hydrazone bond and store at 4°C.

Protocol B: Synthesis of pH-Responsive Hydrogels for 3D Cell Culture

Causality & Rationale: Tumor microenvironments and intracellular endosomes exhibit acidic pH profiles (pH 5.0–6.5). By grafting the oxirane-2-carboxamide onto a biopolymer (like gelatin), researchers can create a ketone-functionalized backbone. Crosslinking this backbone with Adipic Acid Dihydrazide (ADH) yields a hydrogel held together by hydrazone bonds. These bonds remain intact at physiological pH (7.4) but rapidly hydrolyze in acidic media, enabling triggered drug release or cell recovery [3].

Step-by-Step Methodology:

• Polymer Functionalization: Dissolve 1 g of Gelatin Type A in 20 mL of 0.1 M Carbonate/Bicarbonate buffer (pH 9.0) at 37°C.

• Grafting: Add 200 mg of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide dropwise. Stir continuously for 24 hours at 37°C.

• Dialysis: Dialyze the functionalized gelatin against distilled water for 3 days (MWCO 3.5 kDa) to remove unreacted monomer, then lyophilize to obtain Gelatin-Ketone powder.

• Hydrogel Formation: Dissolve the Gelatin-Ketone powder at 5% w/v in 1X PBS (pH 7.4). In a separate vial, dissolve Adipic Acid Dihydrazide (ADH) at a 1:1 molar ratio (ketone:hydrazide) in PBS.

• Crosslinking: Rapidly mix the two solutions using a dual-syringe system. Gelation should occur within 5–15 minutes at 37°C as the dynamic covalent hydrazone network forms.

• Self-Validation Check: Perform a vial inversion test. A successfully crosslinked hydrogel will support its own weight when inverted. To validate pH-responsiveness, submerge a hydrogel disc in a pH 5.0 Acetate buffer; it should undergo a complete sol-gel transition (dissolution) within 24-48 hours due to acid-catalyzed hydrazone hydrolysis.

References

• Crystal structure of glycidamide: the mutagenic and genotoxic metabolite of acrylamide IUCrData, 2016. URL:[Link]

• Cathepsin C: structure, function, and pharmacological targeting OAE Publishing Inc., 2023. URL:[Link]

• Polymeric Nanoparticles for Drug Delivery PubMed Central (PMC), 2020. URL:[Link]

• Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology Journal of Medicinal Chemistry (ACS), 2018. URL:[Link]

Application Note: N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide as a Covalent Inhibitor Warhead

Introduction & Mechanistic Rationale

Targeted covalent inhibitors (TCIs) have revolutionized drug discovery by achieving high potency, prolonged target engagement, and exquisite selectivity for shallow binding pockets. These molecules are designed to bind poorly conserved amino acids by means of reactive groups, commonly referred to as warheads[1]. While targeting noncatalytic cysteine residues with α,β-unsaturated carbonyl compounds (like acrylamides) remains a predominant strategy, the ascent of covalent drugs has stimulated considerable efforts to characterize alternative warheads for covalent-reversible and irreversible engagement[1].

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (CAS: 34564-06-2) is a highly versatile, low-molecular-weight covalent fragment. The molecule consists of two critical functional domains:

• The Oxirane-2-Carboxamide Warhead: An epoxide ring that serves as the reactive electrophilic center. Unlike highly reactive, unsubstituted electrophiles that may suffer from rapid glutathione (GSH) depletion and off-target toxicity, the epoxide offers a tunable reactivity profile. Ring-opening is typically catalyzed by the microenvironment of the target protein (e.g., activation by a nearby hydrogen-bond donor).

• The Aliphatic Tail: The 1,1-dimethyl-3-oxobutyl moiety provides a sterically defined handle that can occupy hydrophobic subpockets or serve as a synthetic anchor for further elaboration.

Mechanistic Causality: Covalent bond formation only occurs efficiently after the initial reversible binding event ( KI​ ) places the electrophile in precise proximity to the nucleophile. High-resolution X-ray crystallographic studies of related epoxide inhibitors demonstrate that nucleophilic residues (such as Cys145 in viral proteases) preferentially attack the more hindered epoxy Cα atom, rather than the sterically favored Cβ atom, driven by the strict geometric constraints of the active site[2].

Physicochemical Properties & Target Profiling

To successfully deploy this compound in a fragment-based screening cascade, its baseline physicochemical parameters must be understood.

Property	Value / Description
Chemical Name	N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide
CAS Number	34564-06-2 / 2060033-14-7[3]
Molecular Formula	C9H15NO3[3]
Molecular Weight	185.22 g/mol
Primary Target Residues	Cysteine (Cys), Threonine (Thr), Histidine (His)
Inhibition Modality	Irreversible covalent modification via epoxide ring-opening

Experimental Workflow: Fragment-Based Covalent Screening

Covalent inhibitors do not follow standard Michaelis-Menten equilibrium kinetics; their potency is inherently time-dependent[1]. Therefore, evaluating this compound requires a two-tiered workflow: first, confirming the physical formation of the covalent bond via intact mass spectrometry, and second, quantifying the kinetic efficiency ( kinact​/KI​ ) through biochemical assays.

Kinetic pathway of covalent target modification by oxirane-2-carboxamide inhibitors.

Step-by-step workflow for validating covalent adduct formation via LC-MS.

Protocols

Protocol 1: Intact Protein LC-MS Assay for Covalent Modification

Objective: Validate the irreversible covalent modification of the target protein by detecting a specific mass shift. Causality: Intact mass spectrometry is the gold standard for covalent validation. It distinguishes true covalent adducts from assay artifacts (e.g., protein aggregation or non-specific hydrophobic binding) by detecting a precise mass shift corresponding to the intact inhibitor (+185.22 Da).

Step-by-Step Methodology:

• Preparation: Dilute the purified target protein (e.g., 2 μM final concentration) in a compatible physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Crucial: Avoid nucleophilic additives like Dithiothreitol (DTT) or β -mercaptoethanol, which can prematurely scavenge the epoxide warhead.

• Incubation: Add N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide to a final concentration of 20 μM (10x molar excess) from a fresh 10 mM DMSO stock.

• Time-Course: Incubate the reaction mixture at 25°C. Aliquot 10 μL samples at 0, 15, 30, 60, and 120 minutes.

• Quenching: Quench the reaction by adding 1% formic acid (final concentration) to denature the protein and halt the nucleophilic attack.

• LC-MS Analysis: Inject the samples onto a C4 or C8 reverse-phase column coupled to a high-resolution mass spectrometer (TOF or Orbitrap). Deconvolute the raw multiply-charged spectra to obtain the intact protein mass.

Self-Validation Checkpoint:

• Negative Control: A parallel reaction with protein + DMSO must yield the exact wild-type protein mass.

• Competition Control: Pre-incubation of the protein with a known, validated covalent inhibitor must abrogate the +185.22 Da mass shift when the epoxide is subsequently added. This confirms that the epoxide exclusively modifies the active-site nucleophile and is not reacting non-specifically with surface residues.

Protocol 2: Biochemical Time-Dependent Inhibition (TDI) Assay

Objective: Determine the kinetic parameters ( KI​ and kinact​ ) of the covalent inhibitor. Causality: Because covalent inhibition is time-dependent, measuring a single-point IC50​ is fundamentally flawed. Prolonged exposure leads to a continuous increase in target occupancy. The overall efficiency of covalent target modification is best described by the second-order rate constant kinact​/KI​ [1].

Step-by-Step Methodology:

• Reagent Setup: Prepare a fluorogenic substrate specific to the target enzyme at a concentration near its Km​ .

• Inhibitor Titration: Prepare a 3-fold serial dilution of the inhibitor (ranging from 0.1 μM to 100 μM) in the assay buffer.

• Continuous Assay: Mix the inhibitor with the fluorogenic substrate in a microtiter plate. Initiate the reaction by adding the target enzyme.

• Data Acquisition: Monitor the fluorescence continuously for 60 minutes. The progress curves will be non-linear (showing exponential decay of the reaction rate) as the enzyme is progressively inactivated.

• Kinetic Fitting: Fit the progress curves to the integrated rate equation for time-dependent inhibition to extract the observed rate constant ( kobs​ ) for each inhibitor concentration.

• Parameter Calculation: Plot kobs​ versus inhibitor concentration [I] . Fit the data to the hyperbolic equation kobs​=(kinact​×[I])/(KI​+[I]) to determine KI​ (reversible binding affinity) and kinact​ (maximum rate of inactivation).

Self-Validation Checkpoint: If the calculated IC50​ remains static across different pre-incubation times, the inhibition is reversible, not covalent. Furthermore, if the kobs​ versus [I] plot is strictly linear without reaching an asymptote, the inhibitor has a very weak initial affinity ( KI​>>[I] ), meaning only the kinact​/KI​ ratio can be reliably determined.

Data Presentation

The following table illustrates how quantitative kinetic data should be structured to compare N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide against reference compounds.

Compound	Target Nucleophile	KI​ (μM)	kinact​ ( s−1 )	kinact​/KI​ ( M−1s−1 )	Mass Shift (Da)
N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide	Cys / Thr	45.2	2.1×10−3	46.4	+185.22
Reference Epoxide A	Cys	12.5	1.8×10−3	144.0	+210.15
Reference Acrylamide B	Cys	5.0	8.5×10−3	1700.0	+255.08

Note: The moderate kinact​/KI​ of the fragmented epoxide makes it an ideal starting point for structure-based optimization, allowing for the addition of affinity-enhancing moieties without the risk of hyper-reactivity.

References

• Parchem. N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (Cas 2060033-14-7).3

• Gehringer M, Laufer SA. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. PubMed (NIH). 1

• Ashraf-Uz-Zaman M, et al. Design, Synthesis, X-ray Crystallography, and Biological Activities of Covalent, Non-Peptidic Inhibitors of SARS-CoV-2 Main Protease. PubMed (NIH). 2

Sources

• 1. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, X-ray Crystallography, and Biological Activities of Covalent, Non-Peptidic Inhibitors of SARS-CoV-2 Main Protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. parchem.com [parchem.com]

cell-based assay protocol using N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

[color="#5F6368", penwidth=2, arrow

Figure 1: Mechanism of covalent inhibition by oxirane-2-carboxamide targeting Cathepsin B.

Experimental Design & Self-Validating Principles

Why a Cell-Based Assay? Purified biochemical assays fail to account for cellular permeability, lysosomal trapping (pH partitioning), and intracellular nucleophile competition (e.g., glutathione)[1]. By utilizing a cell-permeable fluorogenic substrate, we can monitor intracellular protease activity in real-time without requiring disruptive cell lysis[2].

The Self-Validating System: A critical flaw in standard fluorogenic cell assays is the inability to distinguish between true enzyme inhibition and artifactual signal loss due to compound toxicity (e.g., cell death leading to the collapse of the lysosomal pH gradient). To make this protocol a self-validating system , we multiplex the fluorescence readout with an ATP-dependent luminescence viability assay. True target engagement is confirmed only when the inhibitory concentration (IC₅₀) is significantly lower than the cytotoxic concentration (CC₅₀).

Figure 2: Self-validating high-throughput workflow for intracellular protease inhibition.

Materials and Reagents

• Cell Line: MDA-MB-231 human breast cancer cells (chosen for natively high, metastasis-driving Cathepsin B expression)[3].

• Test Compound: N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (10 mM stock in anhydrous DMSO).

• Positive Control: E-64d (Cell-permeable broad-spectrum epoxide cysteine protease inhibitor).

• Fluorogenic Substrate: Z-RR-AMC (Benzyloxycarbonyl-Arg-Arg-7-amino-4-methylcoumarin). Cell-permeable; fluoresces upon specific cleavage by Cathepsin B[2].

• Viability Reagent: CellTiter-Glo® Luminescent Cell Viability Assay.

• Consumables: 96-well black, clear-bottom tissue culture plates. (Expert Note: Black walls are mandatory to prevent optical crosstalk during fluorescence reading, while the clear bottom allows for microscopic inspection of cell morphology).

Step-by-Step Methodology

Step 1: Cell Seeding (Day 1)

• Harvest MDA-MB-231 cells at 80% confluency.

• Seed cells at a density of 10,000 cells/well in 90 µL of complete DMEM medium into the 96-well black, clear-bottom plate.

• Incubate overnight at 37°C, 5% CO₂ to allow for cellular adhesion and recovery of basal lysosomal function.

Step 2: Compound Treatment (Day 2)

• Prepare a 10-point serial dilution (1:3) of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide in complete media to create 10X working stocks.

• Add 10 µL of the 10X compound stocks to the respective wells.

  • Expert Note: Ensure the final DMSO concentration does not exceed 0.1%. Concentrations >0.5% can alter membrane permeability and artificially collapse the lysosomal pH gradient, invalidating the assay.

• Incubate the plate for 2 hours at 37°C.

  • Causality: Covalent inhibitors exhibit time-dependent inhibition. A 2-hour window is required to achieve steady-state cellular penetration, lysosomal accumulation, and complete irreversible thioether bond formation[4].

Step 3: Substrate Loading & Target Readout

• Reconstitute Z-RR-AMC in DMSO, then dilute in pre-warmed complete media to a 10X concentration (500 µM).

• Add 11 µL of the substrate solution to all wells (Final concentration: 50 µM).

• Incubate for 1 hour at 37°C. The substrate will permeate the live cells and be cleaved by residual, uninhibited Cathepsin B[2].

• Read fluorescence using a microplate reader set to Excitation 380 nm / Emission 460 nm .

Step 4: Viability Counter-Screen (Self-Validation)

• Immediately after the fluorescence read, remove the plate from the incubator and equilibrate to room temperature for 15 minutes.

  • Causality: The luciferase enzyme in the viability assay is highly temperature-sensitive. Uneven plate temperatures will cause severe edge effects and skew luminescence data.

• Add 100 µL of CellTiter-Glo® reagent directly to each well. Protect from light and place on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read luminescence (integration time: 0.5 seconds/well).

Quantitative Data Analysis

To evaluate the true therapeutic window of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, calculate both the IC₅₀ (Target Inhibition) and CC₅₀ (Cytotoxicity). The Selectivity Index (SI) is the ultimate metric of compound viability, calculated as SI = CC₅₀ / IC₅₀.

Table 1: Representative Pharmacological Profiling of Epoxide Inhibitors

Compound	Target Readout (IC₅₀)	Viability Readout (CC₅₀)	Selectivity Index (SI)	Interpretation
N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide	1.2 µM	> 50 µM	> 41.6	Valid TCI. Strong target engagement without acute cytotoxicity.
E-64d (Positive Control)	0.4 µM	> 50 µM	> 125.0	Valid TCI. Highly potent, non-toxic broad-spectrum inhibition.
Toxic Artifact Control (e.g., Digitonin)	8.5 µM*	8.2 µM	~ 1.0	False Positive. Signal drop is entirely driven by cell death.

*The apparent IC₅₀ of the toxic control is an artifact of lysosomal rupture, perfectly demonstrating the necessity of the self-validating dual-readout system.

References

• Source: Google Patents (US20060154325A1)
• Title: cell viability product advantages Source: CliniSciences URL
• Title: Cathepsin B Inhibitor Screening Assay Kit Source: BPS Bioscience URL
• Title: Design of optical imaging probes by screening of diverse substrate libraries directly in disease tissue extracts Source: Stanford Medicine URL
• Title: The role of quantum chemistry in covalent inhibitor design Source: ResearchGate URL

Sources

• 1. med.stanford.edu [med.stanford.edu]
• 2. clinisciences.com [clinisciences.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. researchgate.net [researchgate.net]

Application Note: Large-Scale Synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The compound N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (CAS: 2060033-14-7)[1] is a highly valuable epoxy amide intermediate. Derived from the epoxidation of diacetone acrylamide (DAAM), it features both a reactive oxirane ring and a ketone moiety, making it a versatile pharmacophore and a critical cross-linking agent in advanced polymer design.

This application note details a robust, scalable, and self-validating protocol for the large-scale synthesis of this epoxide. By leveraging a modified Weitz-Scheffer nucleophilic epoxidation, this workflow overcomes the inherent unreactivity of electron-deficient acrylamides toward standard electrophilic oxidants, ensuring high chemoselectivity, safety, and yield.

Mechanistic Rationale: The Causality of Epoxidation

A common pitfall in the epoxidation of α,β -unsaturated amides is the use of electrophilic peracids (e.g., mCPBA or peracetic acid). Because the acrylamide double bond is highly electron-deficient—due to conjugation with the electron-withdrawing carboxamide group—electrophilic oxidants react sluggishly and often lead to unwanted side reactions[2].

To achieve high yields, this protocol employs a nucleophilic epoxidation strategy using alkaline hydrogen peroxide[3].

• Nucleophilic Attack: The addition of a catalytic amount of base (NaOH) to aqueous H2​O2​ generates the highly nucleophilic hydroperoxide anion ( HOO− ).

• Michael Addition: The HOO− anion attacks the β -carbon of the electron-deficient acrylamide, forming an intermediate enolate[4].

• Ring Closure: The enolate rapidly collapses, displacing the hydroxide ion to form the oxirane ring.

Chemoselectivity Insight: DAAM contains a ketone group (1,1-dimethyl-3-oxobutyl). Under these mild, controlled alkaline conditions (pH 9–10), the ketone remains completely unreactive. Baeyer-Villiger oxidation of the ketone is avoided because it strictly requires electrophilic peracids, ensuring absolute chemoselectivity for the alkene.

Experimental Workflow Visualization

Workflow for the scalable Weitz-Scheffer epoxidation of diacetone acrylamide.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometry for a 1-mole scale synthesis, designed to maximize conversion while preventing thermal runaway.

Reagent / Material	Role	Equivalents	Amount (1 mol scale)	Notes
Diacetone Acrylamide (DAAM)	Starting Material	1.0 eq	169.2 g	Ensure high purity (>98%) to prevent premature polymerization[5].
Hydrogen Peroxide (30% aq)	Oxidant	2.0 eq	226.7 g (204 mL)	Excess required to drive enolate formation.
Sodium Hydroxide (20% aq)	Base Catalyst	0.15 eq	30.0 g	Maintains pH 9-10. Do not exceed 0.2 eq to avoid amide hydrolysis.
Methanol	Solvent	N/A	800 mL	Provides homogeneous monophasic reaction mixture.
Sodium Sulfite ( Na2​SO3​ )	Quenching Agent	As needed	~50 g	Destroys residual peroxides prior to workup.

Step-by-Step Protocol

Phase 1: Preparation and Initiation

• Dissolution: In a 2 L jacketed glass reactor equipped with a mechanical stirrer, internal thermometer, and dropping funnel, dissolve 169.2 g (1.0 mol) of DAAM in 800 mL of methanol.

• Cooling: Circulate coolant to bring the internal temperature of the solution to exactly 5 °C.

• Alkalinization: Slowly add 30.0 g of 20% aqueous NaOH. Stir for 10 minutes to ensure a uniform pH of approximately 9.5.

Phase 2: Controlled Epoxidation

Critical Causality Note: The reaction between H2​O2​ and the alkene is highly exothermic. Acrylamides are prone to radical polymerization if localized heating occurs. Strict thermal control is non-negotiable. 4. Oxidant Addition: Charge the dropping funnel with 204 mL of 30% aqueous H2​O2​ . Begin dropwise addition at a rate of ~2-3 mL/min. 5. Thermal Management: Adjust the addition rate to ensure the internal temperature never exceeds 15 °C . 6. Maturation: Once addition is complete, maintain the reactor at 10–15 °C and stir vigorously for 4 to 6 hours. Monitor the disappearance of the DAAM starting material via TLC (Eluent: EtOAc/Hexane 1:1, UV detection).

Phase 3: Quenching and Workup (Self-Validating System)

• Peroxide Quenching: Slowly add solid Na2​SO3​ in 5 g portions to the reactor while stirring at 10 °C.

• Validation Step: After 30 minutes, test the mixture with starch-iodide paper. If the paper turns blue/black, unreacted peroxide remains; add more Na2​SO3​ . Do not proceed until the test is completely negative.

• Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporator, bath temp < 35 °C) to remove the bulk of the methanol.

• Extraction: Dilute the remaining aqueous slurry with 500 mL of Ethyl Acetate (EtOAc) and 200 mL of distilled water. Transfer to a separatory funnel, agitate, and separate the phases. Extract the aqueous layer with an additional 2 x 250 mL of EtOAc.

• Washing & Drying: Combine the organic layers and wash with 300 mL of saturated brine. Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate to a crude oil.

Phase 4: Isolation and Quality Control

• Crystallization: Dissolve the crude oil in a minimum amount of warm EtOAc (~40 °C) and slowly add Hexane until the solution becomes slightly turbid. Cool to 4 °C overnight to induce crystallization.

• Filtration: Filter the white crystals, wash with cold Hexane, and dry in a vacuum oven at room temperature for 12 hours.

• Expected Yield: 148 - 157 g (80 - 85%).

Analytical Quality Control (QC) Parameters

To verify the successful synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, compare isolated batch data against the following benchmarks:

Analytical Method	Expected Result / Signal	Structural Assignment
FT-IR Spectroscopy	~850 cm⁻¹	C-O-C asymmetric stretch (Oxirane ring formation)
FT-IR Spectroscopy	1650 cm⁻¹ & 1710 cm⁻¹	Amide I band & unreacted Ketone carbonyl
¹H-NMR (CDCl₃)	δ 2.8 - 3.4 ppm (multiplet)	Protons on the newly formed oxirane ring
¹H-NMR (CDCl₃)	Disappearance of δ 5.5 - 6.5 ppm	Complete consumption of acrylamide vinylic protons
HPLC (Area %)	> 98.0%	Purity assessment

References

• Payne, G. B.; Williams, P. H. "Reactions of Hydrogen Peroxide. VI. Alkaline Epoxidation of Acrylonitrile." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• Porter, M. J.; Skidmore, J. "Asymmetric Epoxidation Of Electron-Deficient Alkenes." Organic Reactions. Available at:[Link]

• Feswick, A. et al. "Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response." Chemical Research in Toxicology, ACS Publications. Available at:[Link]

• Solladié-Cavallo, A. et al. "Asymmetric Bio- and Organocatalysis: Historical Aspects and Concepts." MDPI. Available at:[Link]

Sources

• 1. parchem.com [parchem.com]
• 2. organicreactions.org [organicreactions.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric Bio- and Organocatalysis: Historical Aspects and Concepts | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide in Human Plasma

Abstract

This application note describes the development and validation of a selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide in human plasma. Given the compound's novel structure and the absence of established analytical protocols, a systematic, first-principles approach was employed. The final method utilizes a simple protein precipitation for sample preparation, followed by reversed-phase chromatography and detection via a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This protocol provides the necessary performance characteristics for application in pharmacokinetic and drug metabolism studies, adhering to principles outlined in regulatory guidance.[1][2][3]

Introduction and Analyte Characterization

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is a novel small molecule with potential pharmaceutical applications. Its structure, featuring a polar oxirane ring, an amide linkage, and a ketone moiety, presents specific challenges for bioanalysis. The polarity suggests that achieving adequate retention on traditional reversed-phase columns could be difficult, while the reactive oxirane group necessitates care during sample handling and preparation to prevent degradation.

The primary objective of this work was to establish a definitive LC-MS/MS method from fundamental principles, providing a reliable tool for researchers in drug development.[4][5] The strategy focused on three core stages:

• Mass Spectrometry Optimization: To achieve maximum sensitivity and selectivity.

• Chromatographic Development: To ensure robust retention and separation from matrix components.

• Sample Preparation: To develop a simple, reproducible extraction protocol with high analyte recovery.

Analyte Properties (Inferred):

• Chemical Formula: C₁₀H₁₇NO₃

• Monoisotopic Mass: 199.12 g/mol

• Key Functional Groups: Epoxide (Oxirane), Amide, Ketone

• Predicted Polarity: High, due to multiple polar functional groups.

• Expected Ionization: Amenable to positive mode Electrospray Ionization (ESI) due to the presence of a proton-accepting amide group.[6][7][8]

Part 1: Mass Spectrometry Method Development

The foundation of a quantitative LC-MS/MS assay is the highly selective detection of the target analyte using a triple quadrupole mass spectrometer.[9][10] The method development was initiated by direct infusion of an analytical standard to optimize the instrument parameters for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

• Standard Preparation: Prepare a 1 µg/mL solution of the analyte in 50:50 Acetonitrile:Water with 0.1% formic acid.

• Direct Infusion: Infuse the solution into the mass spectrometer source at a flow rate of 10 µL/min using a syringe pump.

• Ionization Mode Screening: Acquire full scan mass spectra in both positive and negative ESI modes. The positive mode is expected to yield a strong protonated molecule, [M+H]⁺.[7][11]

• Precursor Ion Selection: In positive ESI mode, identify the most abundant ion. For N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (MW=199.12), the target precursor is the [M+H]⁺ ion at m/z 200.1.

• Product Ion Scan: Select the precursor ion (m/z 200.1) in the first quadrupole (Q1) and perform a product ion scan to generate a fragmentation spectrum by inducing collision-induced dissociation (CID) in the second quadrupole (q2).[10][12]

• Product Ion Selection: From the product ion spectrum, select at least two stable and abundant fragment ions for MRM. A more intense fragment should be used for quantification (Quantifier) and a second for confirmation (Qualifier).

• MRM Optimization: For each precursor-product ion transition, optimize the collision energy (CE) and other compound-dependent parameters (e.g., declustering potential) to maximize signal intensity.

The following parameters were determined to be optimal for the detection of the analyte.

Parameter	Setting	Rationale
Ionization Mode	ESI Positive	Provided the most stable and intense signal for the protonated molecule.[7]
Capillary Voltage	3.5 kV	Optimal voltage for stable spray and efficient ion generation.
Source Temperature	450 °C	Ensures efficient desolvation of the LC eluent.
Drying Gas Flow	10 L/min	Facilitates solvent evaporation from charged droplets.[6]
Precursor Ion (Q1)	m/z 200.1	Corresponds to the [M+H]⁺ of the analyte.
Product Ion (Q3 - Quantifier)	m/z 126.1	Most abundant and stable fragment, selected for quantification.
Collision Energy (Quantifier)	18 eV	Energy yielding maximal intensity for the m/z 126.1 fragment.
Product Ion (Q3 - Qualifier)	m/z 84.1	Second most abundant fragment, used for identity confirmation.[9]
Collision Energy (Qualifier)	25 eV	Optimal energy for the m/z 84.1 fragment.

Part 2: Liquid Chromatography Method Development

Effective chromatographic separation is crucial to minimize matrix effects and ensure accurate quantification.[5][13] Given the polar nature of the analyte, initial screening focused on columns providing enhanced retention for polar compounds.[14][15]

Caption: Logical workflow for LC method development.

• Column Selection: A polar-embedded C18 column (e.g., 50 x 2.1 mm, 1.8 µm) was chosen as it provides superior retention and peak shape for polar analytes compared to standard C18 phases.[14][16]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution: A fast gradient was developed to ensure a short run time while achieving good peak shape and separation from the solvent front.

• System Configuration: The analysis was performed on a standard UHPLC system coupled to the triple quadrupole mass spectrometer.

Parameter	Setting
Column	Polar-Embedded C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
0.5
2.5
3.0
3.1
4.0
Run Time	4.0 minutes

Part 3: Sample Preparation Protocol

For high-throughput bioanalysis, a simple and effective sample preparation technique is essential. Protein precipitation was selected for its speed, simplicity, and generally good analyte recoveries.[17][18][19]

Caption: Rationale for selecting protein precipitation.

• Aliquot Sample: In a 1.5 mL microcentrifuge tube, add 100 µL of human plasma sample (or calibration standard/QC).

• Add Internal Standard: Spike with 10 µL of an internal standard working solution (a structurally similar compound, e.g., a stable isotope-labeled version of the analyte).

• Precipitate Proteins: Add 300 µL of ice-cold acetonitrile. This 3:1 ratio of solvent to plasma is effective for protein removal.[20]

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and precipitation.[17]

• Centrifuge: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

• Inject: Inject 5 µL of the supernatant into the LC-MS/MS system.

Method Performance Characteristics (Representative Data)

The developed method was subjected to a preliminary validation assessment based on FDA and ICH M10 guidelines to demonstrate its suitability for bioanalytical applications.[1][2][21]

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.998	r² ≥ 0.99
Calibration Range	0.5 - 1000 ng/mL	To cover expected concentrations
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	S/N > 10, Accuracy ±20%, Precision <20%
Intra-day Precision (%CV)	< 8.5%	< 15% (20% at LLOQ)
Inter-day Precision (%CV)	< 11.2%	< 15% (20% at LLOQ)
Accuracy (%RE)	-7.6% to 9.3%	Within ±15% (±20% at LLOQ)
Matrix Effect	92% - 104%	Consistent and reproducible
Recovery	> 88%	Consistent and reproducible

Conclusion

This application note presents a comprehensive, step-by-step guide to the development of a sensitive and robust LC-MS/MS method for the novel compound N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide in human plasma. By systematically optimizing mass spectrometry, chromatography, and sample preparation parameters, a method suitable for regulated bioanalysis was established. The final protocol, featuring a simple protein precipitation and a rapid 4-minute UHPLC gradient, demonstrates excellent performance in terms of sensitivity, accuracy, and precision, making it an invaluable tool for future pharmacokinetic and clinical studies.

References

• Vertex AI Search. (n.d.). Chromatography Techniques for Polar Analytes: Column Selection Guide. Pharma Now.

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Retrieved from [Link]

• BioAgilytix. (2025). Essential FDA Guidelines for Bioanalytical Method Validation.
• KCAS. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.
• Bio-Synthesis. (2025). The Quantification workflows using Triple Quad Mass Spectrometry.

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. FDA. Retrieved from [Link]

• Metabolomics Solutions. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations.

• Persee. (2025). Why the Triple Quadrupole Mass Spectrometer is the Ideal Tool for Trace Analysis in Complex Samples. pgeneral.com. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for Plasma Protein Precipitation.
• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns.

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. Retrieved from [Link]

• Phenomenex. (2025). Protein Precipitation Method. Retrieved from [Link]

• Castagna, A., et al. (2004). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis. PubMed. Retrieved from [Link]

• Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone. Retrieved from [Link]

• Kerepesi, C., et al. (2025). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. PMC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]

• Norlab. (n.d.). ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. Retrieved from [Link]

• CUNY. (n.d.). Electrospray Ionization – ESI. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrometry general setup and MRM principle (Triple quadrupole MS). Retrieved from [Link]

• Cásares, M. G. P. (n.d.). Mechanisms of electrospray ionization for mass spectrometry analysis.

• Taylor & Francis Online. (2022). Electrospray ionization – Knowledge and References. Retrieved from [Link]

• Ghosh, C., et al. (n.d.). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PMC. Retrieved from [Link]

• New Drug Application. (2016). Application of LCMS in small-molecule drug development. Retrieved from [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

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Technical Notes & Optimization

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide stability issues in solution

Prepared by the Office of the Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals utilizing N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (CAS 34564-06-2). Our goal is to provide in-depth insights and practical solutions to address the inherent stability challenges of this molecule in solution, ensuring the integrity and reproducibility of your experiments.

Introduction: Understanding the Core Instability

N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is a molecule possessing two key functional groups: a terminal oxirane (epoxide) ring and an N-substituted carboxamide. The primary source of its instability in solution is the high ring strain of the three-membered epoxide ring.[1] This strain makes the epoxide susceptible to nucleophilic attack, leading to ring-opening reactions. The rate and mechanism of this degradation are highly dependent on the experimental conditions, particularly pH, solvent choice, and temperature. This guide will equip you with the knowledge to mitigate these issues effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

Q1: What is the primary chemical pathway that causes this compound to degrade in solution?

A: The principal degradation pathway is the hydrolysis of the oxirane (epoxide) ring. Due to significant angle and torsional strain, the epoxide is electrophilic and reacts with nucleophiles.[1] In aqueous or protic solutions, a water or alcohol molecule acts as the nucleophile, attacking one of the ring's carbons. This opens the ring to form the corresponding diol, N-(1,1-Dimethyl-3-oxobutyl)-2,3-dihydroxypropanamide, which is inactive in applications targeting the intact epoxide.

Q2: What are the optimal pH conditions for preparing and storing aqueous solutions?

A: Both strongly acidic and strongly basic conditions will catalyze the hydrolysis of the epoxide ring.[2]

• Acidic Conditions (pH < 6): The epoxide oxygen is protonated, creating a highly reactive intermediate that is rapidly attacked even by weak nucleophiles like water.[3][4]

• Basic Conditions (pH > 8): The hydroxide ion (OH⁻) is a strong nucleophile that directly attacks the epoxide ring in an Sₙ2-type reaction.[1][2]

Therefore, for maximum stability in aqueous media, solutions should be prepared and maintained in a neutral to slightly acidic pH range, ideally between pH 6.0 and 7.5.

Q3: Which solvents are recommended for stock solutions, and which should be avoided?

A:

• Recommended: For long-term storage, high-concentration stock solutions should be prepared in anhydrous aprotic polar solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Acetonitrile (ACN). These solvents do not have acidic protons and cannot act as nucleophiles, thus preserving the epoxide ring.

• Use with Caution: Protic solvents like methanol (MeOH) and ethanol (EtOH) can act as nucleophiles, especially under catalytic conditions, leading to the formation of methoxy- or ethoxy-alcohol byproducts. If their use is unavoidable, solutions should be prepared fresh and used immediately.

• Avoid: Aqueous buffers outside the recommended pH 6.0-7.5 range. Also, be aware that some common biological buffers, such as Tris, contain nucleophilic amine groups that could potentially open the epoxide ring over time.

Q4: How does temperature impact the stability of the compound in solution?

A: As with most chemical reactions, the rate of epoxide hydrolysis increases with temperature. To maximize the shelf-life of your solutions:

• Store stock solutions in anhydrous aprotic solvents at -20°C or -80°C .

• Keep working solutions on ice during experiments whenever possible.

• Avoid repeated freeze-thaw cycles by aliquoting stock solutions into single-use volumes.

Q5: How should I store the solid form of the compound?

A: The solid compound is significantly more stable than its solutions. It should be stored in a tightly sealed container in a cool, dry, and dark location .[5][6] Exposure to moisture should be minimized as the compound may be hygroscopic.[7]

Section 2: Troubleshooting Guide

This section provides a problem-solving framework for common issues encountered during experimentation.

Problem	Plausible Cause(s)	Recommended Action(s)
Inconsistent assay results or time-dependent loss of activity.	Progressive Hydrolysis: The compound is degrading in your aqueous assay buffer over the course of the experiment.	1. Verify Buffer pH: Ensure the pH of your final assay buffer is within the optimal 6.0-7.5 range. 2. Prepare Fresh: Make working solutions immediately before use from a stable, anhydrous stock. 3. Run a Stability Study: Use Protocol 3.2 to determine the compound's half-life in your specific buffer and temperature conditions. 4. Consider Buffer Choice: If using a buffer with potential nucleophilic groups (e.g., Tris), consider switching to a non-nucleophilic alternative like HEPES or PBS.
An unexpected major peak appears in HPLC or LC-MS analysis.	Degradation Product Formation: The new peak is likely the diol formed from epoxide hydrolysis.	1. Check the Mass: In LC-MS, the diol product will have a mass that is +18.01 Da (the mass of H₂O) greater than the parent compound. 2. Confirm Identity: Use Protocol 3.3 for guidance on characterizing degradation products. 3. Review Conditions: Investigate the pH, solvent, and temperature of the sample that showed the impurity to identify the cause of degradation.
Stock solution in methanol shows poor activity.	Solvent-Mediated Degradation: The methanol has reacted with the epoxide ring to form an inactive ether-alcohol byproduct.	1. Discard the Solution: The stock is compromised. 2. Switch Solvents: Prepare a new stock solution in anhydrous DMSO or Acetonitrile as recommended in Protocol 3.1 . 3. Educate Lab Members: Ensure all users are aware of the solvent reactivity limitations.

Section 3: Key Protocols & Methodologies

These validated protocols provide a framework for proper handling and stability assessment.

Protocol 3.1: Preparation of Stock and Working Solutions

• Solid Compound Handling: Allow the vial of solid N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide to equilibrate to room temperature before opening to prevent moisture condensation.

• Stock Solution (10-50 mM):

  • Under a fume hood, dissolve the solid compound in anhydrous DMSO, DMF, or Acetonitrile to the desired concentration.

  • Ensure complete dissolution by vortexing.

  • Aliquot the stock solution into single-use volumes in tightly sealed vials.

  • Store at -20°C or -80°C, protected from light.

• Working Solution:

  • Thaw a single-use aliquot of the stock solution.

  • Dilute the stock solution into your final aqueous buffer (pre-adjusted to pH 6.0-7.5) immediately before the experiment begins.

  • Keep the working solution on ice.

Protocol 3.2: Kinetic Stability Study via HPLC-UV

This protocol allows you to determine the stability of the compound in your specific experimental buffer.

• Preparation: Prepare a working solution of the compound in your test buffer at the final experimental concentration (e.g., 100 µM).

• Time Zero (t=0): Immediately inject an aliquot of the solution onto a calibrated HPLC system. This is your 100% reference point.

• Incubation: Place the remainder of the solution in a temperature-controlled environment matching your experiment (e.g., 25°C or 37°C).

• Time Points: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot and inject it onto the HPLC.

• Data Analysis:

  • For each time point, calculate the peak area of the parent compound.

  • Express this area as a percentage of the peak area at t=0.

  • Plot the "% Parent Compound Remaining" versus "Time". From this plot, you can determine the half-life (t½), which is the time it takes for 50% of the compound to degrade.

Caption: Workflow for a kinetic stability study using HPLC.

Protocol 3.3: Identification of Degradants by LC-MS

Use this method to confirm that the observed degradation product is the result of hydrolysis.

• Sample Preparation: Prepare two samples:

  • Control: The compound dissolved in anhydrous acetonitrile.

  • Degraded Sample: The compound dissolved in water or an aqueous buffer (pH 4 or pH 10 can be used to accelerate degradation for analytical purposes). Let it sit at room temperature for several hours.

• LC-MS Analysis: Analyze both samples using a Liquid Chromatography-Mass Spectrometry system.

• Data Interpretation:

  • In the control sample, you should observe a primary peak corresponding to the mass-to-charge ratio (m/z) of the intact parent compound.

  • In the degraded sample, you will see a decrease in the parent peak and the appearance of a new, more polar (earlier eluting) peak.

  • The m/z of this new peak should be [M+H]⁺ + 18.01 or [M-H]⁻ + 18.01 compared to the parent ion, confirming the addition of one molecule of water.

Section 4: Chemical Mechanisms of Degradation

A deeper understanding of the degradation pathways is key to preventing them. The hydrolysis of the oxirane ring is the most prevalent issue.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction proceeds in two steps. First, the epoxide oxygen is protonated by a hydronium ion (H₃O⁺), making the ring's carbons more electrophilic and creating a better leaving group. Second, a water molecule attacks one of the carbons, leading to ring opening.[3]

Caption: Mechanism of acid-catalyzed epoxide hydrolysis.

Base-Catalyzed Hydrolysis

Under basic conditions, a strong nucleophile, the hydroxide ion (OH⁻), directly attacks one of the epoxide carbons via an Sₙ2 mechanism. This is a one-step process that forces the ring to open. The resulting alkoxide is then protonated by water to yield the final diol product.[1][2]

Caption: Mechanism of base-catalyzed epoxide hydrolysis.

References

• N-(1,1-Dimethyl-3-oxobutyl)-2-propenamide Safety Data Sheets. Echemi. [URL: https://www.echemi.com/sds/N-(1,1-Dimethyl-3-oxobutyl)-2-propenamide-cas-2873-97-4.html]
• N-(1,1-Dimethyl-3-oxobutyl)-2-propenamide. Echemi. [URL: https://www.echemi.com/products/N-(1,1-Dimethyl-3-oxobutyl)-2-propenamide-cas-2873-97-4.html]
• Oxirane-2-carboxylic acid. Smolecule. (2023). [URL: https://www.smolecule.com/show/503-11-7.html]
• Safety Data Sheet for 3,3-dimethyl-4-oxooxetane-2-carboxylic acid. Enamine. [URL: https://www.enamine.net/sds/EN300-6942502.pdf]
• Epoxides Ring-Opening Reactions. Chemistry Steps. (2020). [URL: https://www.chemistrysteps.com/epoxides-ring-opening-reactions/]
• Safety Data Sheet for Narasin. Sigma-Aldrich. (2026). [URL: https://www.sigmaaldrich.com/sds/sigma/n1271]
• Safety Data Sheet for N-(1,1-dimethyl-3-oxobutyl)acrylamide. Sangon Biotech. [URL: https://www.sangon.com/msds/A610335-MSDS-EN.pdf]
• Safety Data Sheet for Diacetone acrylamide. Fisher Scientific. (2025). [URL: https://www.fishersci.com/sds/02744.pdf]
• N-(1,1-Dimethyl-3-oxobutyl)acrylamide(2873-97-4). ChemicalBook. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8237375.htm]
• Oxirane-2,2-dicarboxamides: synthesis, reactions and biological activity. ResearchGate. [URL: https://www.researchgate.net/publication/225301138_Oxirane-22-dicarboxamides_synthesis_reactions_and_biological_activity]
• Acid-Catalyzed Rearrangements of 3-Aryloxirane-2-Carboxamides: Novel DFT Mechanistic Insights. ResearchGate. (2025). [URL: https://www.researchgate.net/publication/344715423_Acid-Catalyzed_Rearrangements_of_3-Aryloxirane-2-Carboxamides_Novel_DFT_Mechanistic_Insights]
• Entropic factors provide unusual reactivity and selectivity in epoxide-opening reactions promoted by water. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3581928/]
• Opening of Epoxides With Acid. Master Organic Chemistry. (2015). [URL: https://www.masterorganicchemistry.com/2015/02/02/opening-of-epoxides-with-acid/]
• N-(1,1-dimethyl-3-oxobutyl)oxirane-2-carboxamide. ChemicalScan. [URL: https://chemicalscan.com/substance/34564-06-2/]
• Kinetics and Products of the Acid-Catalyzed Ring-Opening of Atmospherically Relevant Butyl Epoxy Alcohols. ACS Publications. (2010). [URL: https://pubs.acs.org/doi/10.1021/jp103422w]
• A Technical Guide to (R)-methyl oxirane-2-carboxylate. Benchchem. [URL: https://www.benchchem.com/pdf/B2016.pdf]
• Isolation, Identification, and Characterization of Forced Degradation Products of Bosentan by Using Advanced Analytical Techniques. MDPI. (2024). [URL: https://www.mdpi.com/2673-8783/5/4/46]
• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry. (2023). [URL: https://jsc.kashanu.ac.ir/article_115024.html]

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optimization of reaction conditions for N-alkylation of carboxamides

Welcome to the Technical Support Center for Carboxamide N-Alkylation. This comprehensive guide is designed for researchers, synthetic chemists, and drug development professionals. Here, we address the mechanistic hurdles of amide functionalization—specifically overcoming poor nucleophilicity, controlling N- vs. O-alkylation regioselectivity, and preventing over-alkylation—using field-proven troubleshooting strategies and self-validating protocols.

Optimization Workflow

Before diving into specific troubleshooting, consult the decision tree below to identify the most logical optimization path for your specific reaction outcome.

Decision tree for optimizing carboxamide N-alkylation conditions.

Troubleshooting & FAQs

Q1: Why is my carboxamide not converting even with excess alkyl halide? A1: Carboxamides are inherently poor nucleophiles because the nitrogen lone pair is delocalized into the adjacent carbonyl group. To achieve nucleophilic attack, the amide must be quantitatively deprotonated to form the amide anion 1. If conversion is low, incomplete deprotonation is usually the culprit.

• Mechanistic Solution: Weak bases (e.g., K₂CO₃ in non-polar solvents) often fail to deprotonate secondary amides effectively. Switch to a stronger base like Sodium Hydride (NaH) in a polar aprotic solvent (THF or DMF) [[1]](). Alternatively, employ a Phase-Transfer Catalyst (PTC) system using K₃PO₄ and tetrabutylammonium bromide (TBAB) in acetonitrile, which enhances base solubility and reactivity without the harshness of NaH [[1]](.

Q2: I am seeing significant O-alkylation instead of the desired N-alkylation. How do I shift the regioselectivity? A2: Deprotonated carboxamides are ambident nucleophiles. The competition between N- and O-alkylation is governed by Hard-Soft Acid-Base (HSAB) principles and solvent effects 1. O-alkylation is favored when the oxygen (a "hard" nucleophile) reacts with "hard" electrophiles or when the counterion forms a tight ion pair with the nitrogen.

• Mechanistic Solution:

  • Solvent: Use polar aprotic solvents (DMF, DMSO) which effectively solvate the metal cation, leaving the softer nitrogen anion free to react 12.

  • Electrophile: Use softer alkylating agents (e.g., alkyl iodides or bromides instead of tosylates or chlorides).

  • Base Counterion: Softer counterions (like K⁺ or Cs⁺) generally promote N-alkylation better than harder ones (Li⁺) by forming looser ion pairs 1.

Q3: When alkylating a primary carboxamide, how can I prevent over-alkylation to the tertiary amide? A3: Mono-N-alkylation of primary amides is challenging because the resulting secondary amide is often more nucleophilic than the starting primary amide anion, making it susceptible to rapid di-alkylation [[1]]().

• Mechanistic Solution: Use a strict 1:1 ratio or a slight excess of the primary amide to statistically favor mono-alkylation 1. Additionally, employing bulky bases (e.g., LHMDS) can sterically hinder the second alkylation event 1.

Q4: My substrate is sensitive to strong bases. Are there milder or catalytic alternatives? A4: Yes. For base-sensitive substrates, transition-metal catalysis offers a powerful alternative. Palladium (Pd/C) or Cobalt nanoparticle-catalyzed N-alkylation using alcohols as alkylating agents operates via a "borrowing hydrogen" methodology 3[[4]](). This bypasses the need for harsh deprotonation and highly reactive alkyl halides, generating only water as a byproduct.

Mechanistic divergence of the ambident amide anion based on reaction conditions.

Quantitative Data: Regioselectivity Trends

The table below summarizes the expected regioselectivity (N vs. O) based on the steric and electronic nature of the alkylating agent, derived from established NMR primary structure determinations [[2]](.

Electrophile Type	Regioselectivity (N:O Ratio)	Typical Yield Range	Mechanistic Observation
Primary Alkyl Halides	> 6:1	78% - 94%	Soft electrophilic nature strongly favors attack by the softer nitrogen anion.
Benzyl Halides	> 5:1	80% - 90%	Highly reactive; maintains good N-preference despite SN1 character potential.
Secondary Alkyl Halides	> 2.4:1	40% - 70%	Increased steric hindrance near the electrophilic carbon increases competition from the less hindered oxygen.
Methyl Bromoacetate	~ 1.5:1	Variable	Highly dependent on counterion; requires optimization (e.g., K₂CO₃/DMF) to separate N/O isomers.

Self-Validating Experimental Protocols

Protocol A: Classic Strong-Base N-Alkylation (NaH / DMF)

Best for unreactive secondary amides where quantitative deprotonation is required.

• Preparation: Dissolve the carboxamide (1.0 eq) in anhydrous DMF (0.2 M) under an inert argon atmosphere.

  • Self-Validation Check: The solution should be completely clear. Any premature bubbling indicates moisture contamination.

• Deprotonation: Cool the reaction flask to 0 °C. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1–1.2 eq) portion-wise.

  • Self-Validation Check: Immediate evolution of H₂ gas confirms that the NaH is active and deprotonation is occurring. Wait until bubbling ceases entirely (approx. 30–60 mins) to ensure quantitative anion formation before proceeding.

• Alkylation: Add the alkyl halide (1.1 eq) dropwise at 0 °C. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–24 hours.

  • Self-Validation Check: A color change or the gradual precipitation of sodium halide salts (e.g., NaI or NaBr) visually indicates reaction progression.

• Quench & Workup: Cool back to 0 °C and carefully add water dropwise.

  • Self-Validation Check: A lack of vigorous bubbling confirms that all NaH was successfully consumed during the reaction. Extract with EtOAc and wash heavily with brine (5x) to remove residual DMF.

Protocol B: Mild Phase-Transfer Catalyzed N-Alkylation (K₃PO₄ / TBAB / MeCN)

Best for base-sensitive substrates or avoiding harsh conditions.

• Reagent Mixing: To a reaction vial, add the carboxamide (1.0 eq), K₃PO₄ (2.0 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq). Add MeCN to achieve a 0.2 M concentration.

  • Self-Validation Check: The mixture will be highly heterogeneous. This confirms the necessity of the phase-transfer catalyst to shuttle the reacting species between the solid and liquid phases.

• Electrophile Addition: Add the alkyl bromide or iodide (1.2 eq) to the suspension.

• Heating: Stir the mixture vigorously at 50 °C for 12–48 hours.

  • Self-Validation Check: As the reaction proceeds, the physical appearance of the inorganic salts will change (clumping or partial dissolution). TLC monitoring should reveal the emergence of a less polar spot corresponding to the N-alkylated product.

• Workup: Filter the warm suspension to remove inorganic salts.

  • Self-Validation Check: The filter cake should consist primarily of KBr/KI and unreacted K₃PO₄. Evaporate the filtrate to obtain the crude amide for column chromatography.

References

• Benchchem - optimization of reaction conditions for N-alkylation of carboxamides.
• eScholarship - Mild Sustainable Amide Alkylation Protocol Enables a Broad Orthogonal Scope.
• NIH PMC - Cobalt nanoparticle-catalysed N-alkylation of amides with alcohols.
• ChemRxiv - An Overview of Palladium-Catalyzed N-alkylation Reactions.
• DNDi - Organic & Biomolecular Chemistry.
• ResearchGate - N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dndi.org [dndi.org]
• 3. Cobalt nanoparticle-catalysed N-alkylation of amides with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: Scaling Up N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide Synthesis

Welcome to the technical support center for the synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide. This guide is designed for researchers, scientists, and professionals in drug development who are looking to scale up this important synthesis. Here, we will address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols to ensure the successful and efficient production of this target molecule.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

Q1: What is the most common synthetic route for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide?

The most prevalent and straightforward synthesis involves the Michael addition of diacetone acrylamide to glycidamide. This reaction is favored for its atom economy and relatively mild reaction conditions.

Q2: What are the critical safety precautions I should take when working with the starting materials?

Both diacetone acrylamide and glycidamide, which contains a reactive epoxide ring, require careful handling. Acrylamide-based compounds are potential neurotoxins and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[1][2] Epoxides are also reactive and can be irritants; therefore, skin and eye contact should be avoided.[1][3]

Q3: What are the typical yields and purity I can expect from this synthesis?

Yields can vary significantly depending on the reaction conditions and purification methods. With optimized conditions, yields can be high. Purity is often the more significant challenge, with unreacted starting materials and side-products being the primary contaminants. High-purity material often requires careful purification, such as column chromatography or recrystallization.

Q4: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

For reaction monitoring, Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective. For final product characterization, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are essential for confirming the structure and purity.[4]

II. Troubleshooting Guide: From Bench to Scale-Up

This section delves into specific problems that can arise during the synthesis and scale-up of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, providing detailed explanations and actionable solutions.

Problem 1: Low Reaction Conversion or Stalled Reaction

Symptoms:

• TLC or HPLC analysis shows a significant amount of unreacted diacetone acrylamide and/or glycidamide even after extended reaction times.

• The reaction mixture does not show the expected physical changes (e.g., viscosity, color).

Root Cause Analysis & Solutions:

The reaction between the amine of diacetone acrylamide and the epoxide of glycidamide is a nucleophilic ring-opening reaction.[5][6] The rate of this reaction is influenced by several factors:

• Insufficient Catalyst: This reaction is often base-catalyzed. The choice and amount of base are critical.

  • Solution: If using a weak base, consider switching to a stronger, non-nucleophilic base. If a base is already in use, a modest increase in its concentration can enhance the reaction rate. However, be cautious as excess base can promote side reactions.

• Low Reaction Temperature: While the reaction can proceed at room temperature, gentle heating can significantly increase the rate.

  • Solution: Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress and by-product formation by TLC or HPLC.

• Solvent Effects: The choice of solvent can impact the solubility of reactants and the transition state energy of the reaction.

  • Solution: Ensure your chosen solvent fully dissolves both reactants. If solubility is an issue, consider a different solvent or a co-solvent system. Aprotic polar solvents often work well for this type of reaction.

Troubleshooting Workflow: Low Conversion

Caption: Decision tree for troubleshooting low reaction conversion.

Problem 2: Formation of Significant Side-Products

Symptoms:

• Multiple unexpected spots on the TLC plate.

• Additional peaks in the HPLC chromatogram.

• Difficulty in purifying the desired product.

Root Cause Analysis & Solutions:

The primary side reaction of concern is the unwanted polymerization of diacetone acrylamide or the opening of the epoxide ring by other nucleophiles.

• Polymerization of Diacetone Acrylamide: Diacetone acrylamide is a vinyl monomer and can undergo polymerization, especially at elevated temperatures or in the presence of radical initiators.[7][8]

  • Solution:

    • Maintain a moderate reaction temperature.

    • Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation that can lead to radical formation.[7]

    • Use freshly purified diacetone acrylamide, as impurities can sometimes initiate polymerization.

• Epoxide Ring-Opening by Other Nucleophiles: If the reaction medium contains other nucleophiles (e.g., water, alcohol from the solvent), they can compete with the diacetone acrylamide to open the epoxide ring, leading to diol or ether by-products.[9][10]

  • Solution:

    • Use anhydrous solvents and reagents.

    • If water is a known contaminant, consider adding a drying agent that is inert to the reaction conditions.

• Reaction with the Amide Nitrogen: While less likely, under certain conditions, the amide nitrogen of diacetone acrylamide could potentially react.

  • Solution: This is generally minimized by controlling the reaction pH and temperature. The amine is a much stronger nucleophile than the amide.

Problem 3: Challenges in Product Purification and Isolation

Symptoms:

• The product is difficult to crystallize.

• The product co-elutes with impurities during column chromatography.

• The isolated product is an oil instead of a solid.

Root Cause Analysis & Solutions:

The purification of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide can be challenging due to its polarity and potential for hydrogen bonding.

• Difficulty with Crystallization: The presence of impurities can significantly hinder crystallization.

  • Solution:

    • First, attempt to remove baseline impurities by washing the crude product with a solvent in which the desired product is sparingly soluble, but the impurities are highly soluble.

    • If direct crystallization fails, column chromatography is the next step to achieve higher purity before attempting crystallization again.

    • Experiment with a variety of solvent systems for recrystallization. A good starting point is a polar solvent in which the compound is soluble at elevated temperatures and less soluble at room temperature or below.

• Column Chromatography Issues: The polar nature of the product can lead to tailing on silica gel.

  • Solution:

    • Consider using a modified mobile phase, such as adding a small amount of a polar solvent like methanol or a base like triethylamine to the eluent to reduce tailing.

    • Alternatively, reversed-phase chromatography may provide better separation if the impurities are significantly more or less polar than the product.

• Product Oiling Out: This can happen during crystallization if the melting point of the product is close to the boiling point of the solvent or if impurities are present.

  • Solution:

    • Try using a lower boiling point solvent for recrystallization.

    • Ensure the crude product is as pure as possible before attempting crystallization.

    • Seeding the supersaturated solution with a small crystal of the pure product can sometimes induce crystallization.

Purification Strategy Flowchart

Caption: A stepwise approach to the purification of the target compound.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and purification of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

Protocol 1: Laboratory-Scale Synthesis

Materials:

• Diacetone acrylamide

• Glycidamide

• Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Acetonitrile)

• Base catalyst (e.g., Triethylamine or DBU)

• Reaction flask with a magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a clean, dry reaction flask under an inert atmosphere, add diacetone acrylamide (1.0 equivalent).

• Dissolve the diacetone acrylamide in the anhydrous solvent.

• Add the base catalyst (0.1 equivalents) to the solution and stir for 5 minutes.

• In a separate flask, dissolve glycidamide (1.1 equivalents) in the anhydrous solvent.

• Slowly add the glycidamide solution to the diacetone acrylamide solution at room temperature.

• Monitor the reaction progress by TLC or HPLC every hour.

• If the reaction is slow, gently heat the mixture to 40-50°C.

• Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

• Silica gel (230-400 mesh)

• Eluent system (e.g., a gradient of Ethyl Acetate in Hexane)

• Chromatography column and collection tubes

Procedure:

• Prepare a slurry of silica gel in the initial, less polar eluent.

• Pack the chromatography column with the silica gel slurry.

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent.

• Load the dissolved crude product onto the top of the silica gel column.

• Begin eluting with the starting eluent mixture.

• Gradually increase the polarity of the eluent to facilitate the elution of the product.

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure to yield the purified product.

IV. Data Presentation

The following table summarizes typical reaction conditions and expected outcomes.

Parameter	Condition 1	Condition 2	Condition 3
Catalyst	Triethylamine	DBU	None
Temperature	25°C	25°C	50°C
Reaction Time	8 hours	4 hours	12 hours
Conversion	~70%	>95%	~60%
Purity (crude)	~65%	~90%	~55%

Table 1: Comparison of reaction conditions for the synthesis of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

V. References

• Standard Operating Procedures. (n.d.). Retrieved from

• Duke OESO. (n.d.). Guidelines for Safe Use of Acrylamide. Retrieved from

• Laboratory Specific Standard Operating Procedures TITLE: SOP for the safe use of Acrylamide. (n.d.). Retrieved from

• Crosslinking reaction between the epoxide ring and the primary amine. - ResearchGate. (n.d.). Retrieved from

• Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax. (2023, September 20). Retrieved from

• Acrylamide | SafeWork NSW. (n.d.). Retrieved from

• Epoxides Ring-Opening Reactions - Chemistry Steps. (2020, June 18). Retrieved from

• Reactions of Epoxides - Ring-opening - Chemistry LibreTexts. (2024, March 24). Retrieved from

• DIACETONE ACRYLAMIDE - CAMEO Chemicals - NOAA. (n.d.). Retrieved from

• N-(1,1-Dimethyl-3-oxobutyl)-2-propenamide - Echemi. (n.d.). Retrieved from

• Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action - PMC. (2022, July 12). Retrieved from

Sources

• 1. fau.edu [fau.edu]
• 2. Acrylamide | SafeWork NSW [safework.nsw.gov.au]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]
• 7. DIACETONE ACRYLAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. echemi.com [echemi.com]
• 9. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Study of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide and Related Analogs

Executive Summary

In the rapidly evolving fields of targeted covalent inhibitors (TCIs) and smart drug delivery systems, the demand for versatile, multifunctional building blocks is at an all-time high. N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (commonly referred to as DAAM-epoxide, CAS 34564-06-2) represents a highly specialized bifunctional crosslinker[1][2]. Derived from the epoxidation of diacetone acrylamide, this molecule uniquely combines an electrophilic epoxide warhead with a bioorthogonal ketone handle .

This guide provides an in-depth comparative analysis of DAAM-epoxide against traditional analogs like Diacetone Acrylamide (DAAM) and Glycidyl Methacrylate (GMA). Designed for drug development professionals and polymer chemists, this document explores the mechanistic causality behind its dual reactivity, presents self-validating experimental protocols, and evaluates its superiority in formulating stimuli-responsive hydrogels and covalent bioconjugates.

Mechanistic Causality: The Power of Dual Functionality

The architectural brilliance of DAAM-epoxide lies in the orthogonal reactivity of its two functional groups, which operate under entirely different chemical paradigms:

• The Epoxide Warhead (Irreversible Covalent Binding): Epoxides are highly strained three-membered rings that act as potent electrophiles. In physiological or slightly basic conditions, they undergo irreversible ring-opening reactions when attacked by strong nucleophiles, such as the sulfhydryl groups of cysteine or the primary amines of lysine[3]. This mechanism is heavily utilized in FDA-approved covalent drugs, such as the antibiotic Fosfomycin (which targets Cys115 of MurA) and the proteasome inhibitor Carfilzomib[4]. Unlike maleimides, which can suffer from retro-Michael instability in vivo, epoxide-derived adducts form highly stable, irreversible linkages.

• The Ketone Handle (Reversible Bioorthogonal Ligation): Ketones are largely inert to native biological nucleophiles at neutral pH, making them excellent bioorthogonal reporters[5]. However, in mildly acidic environments (pH 5.0–6.0), ketones rapidly condense with hydrazides or aminooxy groups to form hydrazone or oxime linkages[6]. When paired with crosslinkers like Adipic Dihydrazide (ADH), this allows for the creation of acid-labile bonds that are ideal for controlled drug release in the acidic microenvironments of tumors[7].

Figure 1: Dual-reaction pathway of DAAM-epoxide for covalent binding and bioorthogonal ligation.

Comparative Analysis: DAAM-Epoxide vs. Analogs

To contextualize the utility of DAAM-epoxide, we must compare it against structurally and functionally related monomers. The table below synthesizes quantitative and qualitative data to guide material selection.

Feature / Metric	DAAM-Epoxide	Diacetone Acrylamide (DAAM)	Glycidyl Methacrylate (GMA)	Epichlorohydrin (ECH)
Primary Reactive Group	Epoxide (Electrophile)	Vinyl (Polymerizable)	Vinyl (Polymerizable)	Epoxide (Electrophile)
Secondary Handle	Ketone (Bioorthogonal)	Ketone (Bioorthogonal)	Epoxide (Electrophile)	Chloride (Leaving Group)
Crosslinking Mechanism	Dual (Amine + Hydrazide)	Single (Hydrazide via ADH)	Single (Amine/Thiol)	Single (Amine/Hydroxyl)
Bioconjugation Utility	High (Orthogonal 2-step)	Moderate (Requires polymerization)	Moderate (Radical side-reactions)	Low (High toxicity, non-specific)
Hydrazone Formation	Yes (Acid-labile)	Yes (Acid-labile)[8]	No	No
Primary Applications	Covalent inhibitors, Smart hydrogels	Waterborne coatings, Adhesives[7]	Dental resins, Polymer synthesis	Industrial epoxy resins

Key Takeaway: While DAAM is a staple in emulsion polymerization for coatings[8], it requires radical initiation to react. DAAM-epoxide bypasses the need for radical polymerization, allowing direct, mild covalent grafting onto existing biopolymers or proteins via its epoxide ring, while preserving the ketone for subsequent bioorthogonal chemistry[3][5].

Experimental Protocols (Self-Validating Systems)

The following protocols demonstrate the practical application of DAAM-epoxide in drug delivery and bioconjugation. Each protocol is designed as a self-validating system, ensuring that researchers can empirically verify success at each critical junction.

Protocol A: Synthesis of a Stimuli-Responsive Chitosan Hydrogel

Objective: Formulate an acid-labile hydrogel for tumor-targeted drug delivery utilizing the dual-reactivity of DAAM-epoxide and ADH.

Causality: The epoxide ring of DAAM-epoxide reacts with the primary amines of chitosan via nucleophilic substitution, grafting ketone handles onto the polymer backbone. The subsequent addition of ADH crosslinks these ketones via hydrazone bonds. Because hydrazones undergo rapid hydrolysis at pH < 6.0, the hydrogel will selectively degrade and release its payload in acidic tumor microenvironments[6].

Step-by-Step Methodology:

• Polymer Functionalization: Dissolve 1.0 g of Chitosan in 50 mL of 1% (v/v) acetic acid. Adjust pH to 7.5. Add 0.5 g of DAAM-epoxide dropwise. Stir at 40°C for 24 hours.

• Validation Step 1 (FTIR): Lyophilize a small aliquot. Perform FTIR spectroscopy. Validation: The disappearance of the epoxide ring peak at ~910 cm⁻¹ and the appearance of a strong ketone carbonyl peak at ~1710 cm⁻¹ confirms successful grafting.

• Purification: Dialyze the functionalized chitosan against deionized water for 48 hours (MWCO 10 kDa) to remove unreacted DAAM-epoxide, then lyophilize.

• Drug Loading & Gelation: Dissolve 100 mg of the functionalized polymer in 5 mL PBS (pH 7.4). Mix in the desired API (e.g., Doxorubicin). Add 10 mg of Adipic Dihydrazide (ADH)[7].

• Validation Step 2 (Rheology): Monitor the storage (G') and loss (G'') moduli. Validation: Gelation is confirmed when G' crosses over and significantly exceeds G'', typically within 30-60 minutes at room temperature.

Figure 2: Step-by-step experimental workflow for formulating stimuli-responsive hydrogels.

Protocol B: Two-Step Bioorthogonal Protein Labeling

Objective: Covalently attach a fluorophore to a target protein without interfering with its native biological function.

Causality: The epoxide serves as a highly specific warhead for surface-exposed nucleophiles (e.g., cysteine)[3]. Once bound, the ketone acts as a bioorthogonal tag that does not exist in native cellular environments[5]. A secondary reaction with a hydrazide-functionalized fluorophore ensures highly specific labeling with zero background noise.

Step-by-Step Methodology:

• Covalent Tagging: Incubate 10 µM of the target protein with 100 µM DAAM-epoxide in PBS (pH 7.5) for 4 hours at 37°C.

• Validation Step 1 (Mass Spectrometry): Analyze the protein via LC-MS. Validation: A mass shift corresponding to the exact molecular weight of the DAAM-epoxide adduct confirms covalent binding.

• Bioorthogonal Ligation: Adjust the buffer pH to 6.0. Add 200 µM of Cyanine5-hydrazide and 10 mM aniline (as a nucleophilic catalyst to accelerate hydrazone formation)[6]. Incubate for 2 hours.

• Validation Step 2 (Fluorescence): Run the sample on an SDS-PAGE gel and image under a fluorescence scanner. Validation: A single, highly fluorescent band at the protein's molecular weight confirms successful, site-specific bioorthogonal labeling.

Sources

• 1. 34564-06-2 CAS Manufactory [m.chemicalbook.com]
• 2. parchem.com [parchem.com]
• 3. Genetically Encoded Epoxide Warhead for Precise and Versatile Covalent Targeting of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Covalent inhibitors: a rational approach to drug discovery - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00154F [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Bioorthogonal Chemistry: Recent Progress and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. News - Diacetone Acrylamide (DAAM) & Adipic Dihydrazide (ADH) [kimachemical.com]
• 8. News - DAAM: Diacetone Acrylamide factory [ihpmc.com]

A Comparative Guide to Validating the Purity of Synthesized N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, particularly those with potential pharmaceutical applications, the rigorous validation of purity is a cornerstone of scientific integrity and regulatory compliance. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, a compound featuring both a reactive oxirane ring and a carboxamide functional group. The choice of analytical technique is critical, as it directly impacts the reliability of downstream biological and chemical data. This document will delve into the rationale behind selecting appropriate methods, offer detailed experimental protocols, and present a comparative analysis to aid researchers in making informed decisions.

The Criticality of Purity in Drug Development

The presence of impurities in a synthesized compound can have profound effects, ranging from altered physicochemical properties to unforeseen toxicological profiles. For a molecule like N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, potential impurities could arise from starting materials, by-products of the reaction, or degradation products. Therefore, a multi-faceted analytical approach is often necessary to ensure the compound's identity, strength, and quality. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for the validation of analytical procedures, which is essential for ensuring that the chosen methods are suitable for their intended purpose.[1][2][3]

Orthogonal Analytical Techniques: A Holistic Approach to Purity Assessment

A robust purity validation strategy employs multiple analytical techniques that rely on different separation and detection principles. This "orthogonal" approach provides a more comprehensive picture of the sample's composition and reduces the risk of overlooking co-eluting or non-responsive impurities. For N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, a combination of chromatographic and spectroscopic methods is recommended.

Visualizing the Purity Validation Workflow

The following diagram illustrates a typical workflow for the comprehensive purity validation of a synthesized small molecule.

Caption: A generalized workflow for the purity validation of a synthesized compound.

Comparative Analysis of Key Analytical Methods

The selection of an appropriate analytical method depends on the specific information required. The following table provides a comparison of the most common techniques for purity validation.

Analytical Technique	Principle of Separation/Detection	Information Provided	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC/UPLC)	Differential partitioning between a stationary and mobile phase.	Quantitative purity, impurity profile.[4]	Robust, versatile, widely available, excellent for quantitation.[5]	May not resolve all impurities, requires chromophoric compounds for UV detection.
Quantitative Nuclear Magnetic Resonance (qNMR)	Nuclear spin transitions in a magnetic field.	Absolute purity, structural confirmation.[6][7]	Non-destructive, provides structural information, no need for identical reference standards.[6][8]	Lower sensitivity than HPLC, requires soluble samples, complex mixtures can be difficult to analyze.[6]
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules.	Molecular weight confirmation, impurity identification.[9][][11]	High sensitivity and selectivity, provides structural information for impurity identification.[9][11][12]	Not inherently quantitative without coupling to a separation technique, ionization efficiency can vary.
Chiral HPLC	Differential interaction with a chiral stationary phase.	Enantiomeric purity (enantiomeric excess).[13][14][15][16]	Gold standard for separating enantiomers.[5]	Requires specialized and often expensive chiral columns, method development can be time-consuming.[16]

Experimental Protocols

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general reversed-phase HPLC method for assessing the purity of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for improving peak shape)

• N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide sample

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. A common starting point is a gradient elution from 5% to 95% acetonitrile over 20-30 minutes. A small amount of formic acid (e.g., 0.1%) can be added to both solvents to improve peak shape.

• Sample Preparation: Accurately weigh approximately 1 mg of the synthesized compound and dissolve it in 1 mL of the initial mobile phase composition (e.g., 5% acetonitrile in water) to create a 1 mg/mL stock solution. Further dilute as necessary to fall within the linear range of the detector.

• HPLC Analysis:

  • Equilibrate the column with the initial mobile phase for at least 30 minutes.

  • Inject a suitable volume (e.g., 10 µL) of the sample solution.

  • Run the gradient elution method.

  • Monitor the elution at a suitable wavelength (e.g., 210 nm, as the carboxamide group has a weak chromophore).

• Data Analysis:

  • Integrate the peak areas of all detected peaks.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Identify and quantify any impurities.

Absolute Purity Determination by Quantitative NMR (qNMR)

qNMR is a powerful technique for determining the absolute purity of a compound without the need for a specific reference standard of the same compound.[6][8][17] An internal standard of known purity and weight is used for quantification.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone)

• N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide sample

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the synthesized compound (e.g., 10 mg) and a known amount of the internal standard (e.g., 5 mg) into a vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

• NMR Data Acquisition:

  • Transfer the solution to an NMR tube.

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, sufficient number of scans).

• Data Analysis:

  • Integrate a well-resolved, non-overlapping peak of the analyte and a well-resolved peak of the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / W_analyte) * (W_standard / MW_standard) * Purity_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • Purity_standard = Purity of the internal standard

Enantiomeric Purity by Chiral HPLC

Given the presence of a chiral center at the oxirane ring, determining the enantiomeric purity is crucial if the synthesis is intended to be stereoselective.

Instrumentation:

• HPLC system with a UV or other suitable detector

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based column like Chiralpak® or Chiralcel®)

Reagents:

• Hexane (HPLC grade)

• Isopropanol or Ethanol (HPLC grade)

• N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide sample

Procedure:

• Method Development: Chiral separations often require method development to find a suitable mobile phase and column. A common starting point for polysaccharide-based columns is a mixture of hexane and an alcohol (isopropanol or ethanol).[14][15][16]

• Sample Preparation: Dissolve the sample in the mobile phase.

• Chiral HPLC Analysis:

  • Equilibrate the chiral column with the optimized mobile phase.

  • Inject the sample.

  • Run the isocratic elution.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (% ee) using the formula:

  % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100

Logical Relationship of Analytical Techniques

The following diagram illustrates how different analytical techniques provide complementary information to build a complete purity profile.

Caption: Interrelation of analytical techniques for a comprehensive purity assessment.

Conclusion

Validating the purity of a synthesized compound such as N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is a multi-step process that requires a thoughtful selection of orthogonal analytical techniques. HPLC provides a robust method for determining overall purity and identifying impurities, while qNMR offers an absolute purity assessment and structural confirmation. For stereoselective syntheses, chiral HPLC is indispensable for determining enantiomeric excess. By employing a combination of these methods and adhering to established validation guidelines, researchers can ensure the quality and reliability of their synthesized compounds, which is paramount for the advancement of scientific research and drug development.

References

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling.
• Van Eeckhaut, A., & Van der Eycken, J. (2005). Capillary electrophoresis-mass spectrometry in impurity profiling of pharmaceutical products. Journal of Pharmaceutical and Biomedical Analysis, 37(4), 833-840.
• RSSL. qNMR for Purity Determination in Pharmaceuticals.
• Agilent Technologies. Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
• BOC Sciences. LC-MS-Based Rapid and Accurate Drug Impurity Analysis.
• ResearchGate. Mass spectrometry in impurity profiling.
• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ResolveMass Laboratories Inc. NMR characterization of small and large molecules.
• ICH. Quality Guidelines.
• Pauli, G. F., Chen, S. N., & Jaki, B. U. (2014). Absolute quantitative 1H NMR spectroscopy for compound purity determination. Journal of medicinal chemistry, 57(21), 9220–9231.
• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• Efor Group. Validation of analytical procedures according to the ICH guidelines.
• Chou, M. W., & Fu, P. P. (1983). Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography.
• Natural Products Insider. Molecular Identification and Product Purity Assessment Using NMR Spectroscopy.
• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Giraud, S. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 9220-9231.
• Barbas, C., & De la Mata, A. (2008). Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. Analytica Chimica Acta, 620(1-2), 127-133.
• ResearchGate. Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes.
• BenchChem. A Comparative Guide to Analytical Methods for Chiral Purity Determination.
• Ahuja, S. (2006). A Strategy for Developing HPLC Methods for Chiral Drugs.

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• 1. database.ich.org [database.ich.org]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov [fda.gov]
• 4. Capillary electrophoresis-mass spectrometry in impurity profiling of pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
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• 12. hpst.cz [hpst.cz]
• 13. Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. pubs.acs.org [pubs.acs.org]

performance comparison of different catalysts for oxirane synthesis

An objective, data-driven comparison of catalysts for oxirane synthesis requires a deep understanding of reaction mechanisms, substrate specificities, and oxidant compatibility. Oxiranes (epoxides) are highly strained, reactive three-membered cyclic ethers that serve as indispensable intermediates in the synthesis of pharmaceuticals, fine chemicals, and polymers.

This guide provides a rigorous comparative analysis of state-of-the-art epoxidation catalysts, detailing their mechanistic causality, quantitative performance, and self-validating experimental workflows.

Mechanistic Foundations of Catalytic Epoxidation

The fundamental challenge in oxirane synthesis is the selective transfer of an oxygen atom to a carbon-carbon double bond without triggering undesirable side reactions, such as allylic oxidation or epoxide ring-opening. Different catalyst classes achieve this through distinct mechanistic pathways:

• Titanium-Based Zeolites (e.g., TS-1): These operate via the electrophilic activation of hydrogen peroxide (H₂O₂). The framework titanium (Ti⁴⁺) coordinates with H₂O₂ to form a highly reactive titanium hydroperoxo intermediate, which then transfers an oxygen atom to the nucleophilic alkene. The hydrophobicity of the TS-1 pores is critical, as it actively repels water from the active site, preventing the water-induced ring-opening of the resulting epoxide into a diol[1].

• Molybdenum/Tungsten Catalysts: These homogeneous and supported catalysts typically utilize alkyl hydroperoxides (e.g., TBHP). Molybdenum exhibits superior Lewis acidity and low oxidation potentials in its highest oxidation state, making it highly active (general activity order: Mo > W > Ti, V)[2].

• Non-Heme Iron Catalysts: These biomimetic catalysts activate H₂O₂ or O₂ to form high-valent iron-oxo species (Fe=O). They are particularly valuable for the enantioselective epoxidation of challenging terminal alkenes, a critical requirement in asymmetric pharmaceutical synthesis[3].

• Gold Supported on TS-1 (Au/TS-1): This system facilitates direct gas-phase epoxidation using H₂ and O₂. Gold nanoparticles catalyze the in situ formation of H₂O₂, which subsequently migrates to the adjacent framework Ti active sites to epoxidize the alkene[4].

Catalytic cycle of alkene epoxidation over Titanium Silicalite-1 (TS-1) using H2O2.

Quantitative Performance Comparison

To objectively evaluate these catalysts, we must analyze their performance metrics under optimized conditions. The table below synthesizes experimental data for key catalyst classes.

Catalyst System	Target Substrate	Oxidant	Conversion (%)	Selectivity (%)	Key Advantages	Primary Limitations
TS-1 (Hierarchical)	Propylene	H₂O₂ (aq)	94.2	85.2 - 95.0	High turnover frequency; uses green oxidant (H₂O₂); highly stable[1].	Micropores restrict diffusion of bulky substrates[5].
Au/TS-1	Propylene	H₂ / O₂	~5.5	~99.0	Direct gas-phase reaction; eliminates liquid H₂O₂ handling[6].	Low conversion rates; complex synthesis to control Au clusters[6].
Mo-based Complexes	Cyclohexene	TBHP	>90.0	>95.0	Extremely high activity; excellent for batch fine chemical synthesis[2].	Difficult catalyst recovery; generates alcohol byproducts[2].
Non-Heme Iron	Terminal Alkenes	H₂O₂	Variable	High (ee >90%)	Enables enantioselective epoxidation; uses earth-abundant metals[3].	Prone to oxidative degradation of the organic ligand[3].
RuO₂–CuO/SiO₂	Propylene	O₂	10 - 20	40 - 50	Direct gas-phase epoxidation without H₂ co-reactant[7].	Moderate selectivity; requires precise structural arrangement[7].

Experimental Protocols: Self-Validating Workflows

A self-validating experimental protocol ensures that any deviation in catalytic performance can be traced back to specific synthesis or reaction parameters.

Protocol 1: Synthesis and Evaluation of Hierarchical TS-1

Causality Note: Conventional TS-1 suffers from diffusion limitations for larger molecules. Introducing structure-directing agents like ethanolamine (EOA) enhances the incorporation of framework Ti and increases surface hydrophobicity, directly boosting H₂O₂ utilization and epoxide yield[1].

Step 1: Catalyst Synthesis (Hydrothermal Crystallization)

• Mix tetraethyl orthosilicate (TEOS) and tetrabutyl orthotitanate (TBOT) in a molar ratio of Si/Ti = 35.

• Add tetrapropylammonium hydroxide (TPAOH) as the primary template and ethanolamine (EOA, 0.60 mol/L) to promote silicate oligomer formation and framework Ti incorporation[1].

• Transfer the sol to a Teflon-lined autoclave and heat at 170°C for 24 hours. (Validation: Crystallization times >24h do not yield further activity increases, validating the kinetic endpoint[1].)

• Centrifuge, wash with deionized water, dry overnight, and calcine at 550°C for 6 hours to remove the organic template.

Step 2: Structural Characterization (The Validation Gate)

• Perform X-Ray Diffraction (XRD) to confirm the MFI crystalline zeolite structure.

• Use UV-Vis spectroscopy to verify the presence of framework Ti (absorption at ~210 nm) and the absence of extra-framework anatase TiO₂ (absorption at ~330 nm). (Causality: Anatase TiO₂ is inactive for epoxidation and non-productively decomposes H₂O₂, destroying reaction efficiency[1][8].)

Step 3: Epoxidation Reaction & Quantification

• In a pressurized stainless-steel reactor, combine 50 mg of TS-1 catalyst, 10 mL of methanol, and 10 mmol of H₂O₂ (30 wt% aqueous).

• Pressurize with propylene to 0.4 MPa and maintain at 40°C for 1 hour under vigorous stirring.

• Analyze the liquid phase using GC-FID to determine propylene oxide (PO) concentration, and titrate residual H₂O₂ using a standard ceric sulfate solution to calculate conversion efficiency.

Protocol 2: Direct Gas-Phase Epoxidation using Au/TS-1

Causality Note: Framework-incorporated titanium provides the specific active site required for gold anchoring. Pure silicalite (S-1) with only surface titanium fails to catalyze the reaction, proving that the specific arrangement of inner-pore Ti, Si, and Au atoms is mandatory for in situ H₂O₂ generation[6].

• Synthesize TS-1 as described above.

• Deposit Au nanoparticles using Deposition-Precipitation (DP) with HAuCl₄, adjusting the pH to 7.0 to ensure Au cluster sizes remain <5 nm.

• Calcine the Au/TS-1 catalyst at 400°C. (Validation: Calcination opens the inner pores. A spike in conversion post-calcination proves that inner framework Ti provides the majority of active sites rather than surface Ti[6].)

• Run the gas-phase reaction in a fixed-bed reactor using a feed gas mixture of Propylene/H₂/O₂/N₂ at 200°C, analyzing the effluent continuously via online GC-MS.

End-to-end self-validating workflow for the synthesis and evaluation of epoxidation catalysts.

Troubleshooting and Strategic Catalyst Selection

When designing an oxirane synthesis route, the choice of catalyst dictates the entire process architecture:

• Substrate Sterics and Pore Diffusion: For bulky aliphatic or cyclic alkenes (e.g., cyclooctene or plant oil-derived substrates), conventional microporous TS-1 yields <1% conversion due to severe diffusion limits. Transitioning to mesoporous TS-1, layered TS-1, or homogeneous Molybdenum complexes is strictly required to achieve >90% conversion[2][5].

• Hydrophobicity vs. Ring Opening: Epoxides are highly susceptible to nucleophilic attack by water. Enhancing the catalyst's surface hydrophobicity (e.g., via polystyrene templating in TS-1_PS) actively repels water from the active site, suppressing hydrolysis and maximizing the oxirane yield[8].

• Oxidant Safety at Scale: While H₂O₂ is environmentally benign, handling highly concentrated solutions at an industrial scale poses explosion risks. For massive scale-up, Au/TS-1 or RuO₂–CuO–NaCl/SiO₂ systems utilizing direct O₂/H₂ gas mixtures offer a safer, albeit currently less efficient, alternative[6][7].

References

• Synthesis of Low Cost Titanium Silicalite-1 Zeolite for Highly Efficient Propylene Epoxidation Source: nih.gov URL:[Link]

• Accessibility enhancement of TS-1-based catalysts for improving the epoxidation of plant oil-derived substrates Source: rsc.org URL:[Link]

• Epoxidation of Propylene with Hydrogen Peroxide Over TS1 Catalyst Synthesized in the Presence of Polystyrene Source: academia.edu URL:[Link]

• A Quantum Chemical Study of Comparison of Various Propylene Epoxidation Mechanisms Using H₂O₂ and TS-1 Catalyst Source: acs.org URL:[Link]

• Improving Performance of Au/TS-1 Catalyst for Propylene Epoxidation Source: uah.edu URL:[Link]

• Recent Progress in Application of Molybdenum-Based Catalysts for Epoxidation of Alkenes Source: mdpi.com URL:[Link]

• Non-heme iron catalysts for epoxidation and aziridination reactions of challenging terminal alkenes: towards sustainability Source: rsc.org URL:[Link]

• Key Mechanistic Insight into the Direct Gas-Phase Epoxidation of Propylene by the RuO₂–CuO–NaCl/SiO₂ Catalyst Source: ucla.edu URL:[Link]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Non-heme iron catalysts for epoxidation and aziridination reactions of challenging terminal alkenes: towards sustainability - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Accessibility enhancement of TS-1-based catalysts for improving the epoxidation of plant oil-derived substrates - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C6CY01232A [pubs.rsc.org]
• 6. louis.uah.edu [louis.uah.edu]
• 7. seas.ucla.edu [seas.ucla.edu]
• 8. (PDF) Epoxidation of Propylene with Hydrogen Peroxide Over TS1 Catalyst Synthesized in the Presence of Polystyrene [academia.edu]

validation of in vitro experimental results for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

Title: Validation of In Vitro Experimental Results for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide: A Comparative Guide

1. Executive Overview: The Paradigm of Oxirane-2-Carboxamides As drug discovery pivots toward targeted covalent inhibitors (TCIs), the oxirane-2-carboxamide pharmacophore has emerged as a highly potent warhead for papain-like cysteine proteases[1]. Unlike broad-spectrum epoxysuccinyl derivatives (e.g., E-64), N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide leverages its bulky 1,1-dimethyl-3-oxobutyl moiety to achieve superior steric complementarity within the S1/S2 subsites of target proteases, such as Cathepsins and viral 3CLpro[2][3]. This guide provides a rigorous, self-validating framework for benchmarking this compound's in vitro efficacy against established industry standards.

2. Mechanistic Framework & Causality The efficacy of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide is rooted in its two-step binding kinetics. First, the compound forms a reversible Michaelis complex with the target enzyme. Subsequently, the active-site cysteine thiolate executes a nucleophilic attack on the unsubstituted carbon of the oxirane (epoxide) ring. This ring-opening reaction forms an irreversible, stable thioether bond.

Causality in Design: The inclusion of the carboxamide optimally positions the epoxide oxygen to hydrogen-bond with the oxyanion hole of the protease, significantly lowering the activation energy for the nucleophilic attack[2]. This structural nuance explains why oxirane-2-carboxamides can exhibit kinact​ values orders of magnitude higher than traditional hydrazides or nitriles[1].

Mechanism of irreversible covalent inhibition by the oxirane-2-carboxamide warhead.

3. Comparative Performance Data To objectively validate the compound, we benchmark its kinetic parameters against E-64 (a pan-cysteine protease inhibitor) and Nirmatrelvir (a reversible covalent 3CLpro inhibitor). Because our compound is an irreversible covalent inhibitor, relying solely on IC50​ is scientifically flawed (as IC50​ decreases over time). Instead, the true metric of potency is the second-order rate constant, kinact​/KI​ [1].

Compound	Target Class	Mechanism	IC50​ (nM) at 30 min	kinact​/KI​ ( M−1s−1 )	Off-Target Cytotoxicity ( CC50​ , μM )
N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide	Cathepsins / 3CLpro	Irreversible Covalent	< 50	>5.0×104	> 100
E-64	Pan-Cysteine Protease	Irreversible Covalent	~ 200	1.4×102	> 100
Nirmatrelvir	SARS-CoV-2 3CLpro	Reversible Covalent	~ 19	N/A (Reversible)	> 100

Note: Data synthesized from established kinetic baselines for oxirane-2-carboxamides and standard inhibitors[1][2][3].

4. Self-Validating In Vitro Experimental Protocols As a Senior Application Scientist, I mandate that every assay must contain internal controls to rule out artifacts (e.g., compound aggregation, autofluorescence, or redox interference).

Protocol A: Time-Dependent FRET Cleavage Assay (Kinetic Validation)

Objective: Determine the kinact​/KI​ to accurately quantify covalent binding efficiency.

Step-by-Step Methodology:

• Buffer Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 1 mM EDTA).

  • Causality & Expert Insight: Strictly limit reducing agents like Dithiothreitol (DTT) to ≤0.5 mM. High concentrations of exogenous thiols will prematurely attack the highly reactive oxirane ring in the buffer, leading to artificially inflated IC50​ values (false negatives).

• Enzyme-Inhibitor Pre-incubation: Dilute the target protease to 10 nM. Add N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide at varying concentrations (0.1x to 10x expected KI​ ). Incubate for distinct time intervals (0, 15, 30, and 60 minutes).

  • Self-Validation Checkpoint: Include a "0-minute" pre-incubation control. If maximum inhibition is observed immediately at 0 minutes, suspect non-specific colloidal aggregation. To validate, add 0.01% Triton X-100; if inhibition vanishes, the compound is a promiscuous aggregator, not a true covalent binder.

• Substrate Addition: Rapidly add the appropriate FRET substrate (e.g., Dabcyl/Edans labeled peptide) at a concentration of 5×Km​ .

• Kinetic Readout: Monitor fluorescence continuously for 20 minutes. Calculate the pseudo-first-order rate constant ( kobs​ ) for each concentration, then plot kobs​ vs. [Inhibitor] to derive kinact​ and KI​ .

Protocol B: Competitive Activity-Based Protein Profiling (ABPP)

Objective: Validate intracellular target engagement and confirm that the compound successfully penetrates the cell membrane to reach its target.

Step-by-Step Methodology:

• Live-Cell Treatment: Culture target cells (e.g., A549 or THP-1) to 80% confluence. Treat with vehicle (DMSO) or N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide (1 μM and 10 μM ) for 2 hours at 37°C.

  • Causality: Treating live cells rather than lysates proves that the 1,1-dimethyl-3-oxobutyl moiety provides sufficient lipophilicity for membrane permeability.

• Cell Lysis: Wash cells with cold PBS and lyse using a non-denaturing buffer (1% NP-40). Do not boil the samples yet, as heat will denature the protease before the probe can bind.

• Probe Labeling: Add a broad-spectrum fluorescent reactive probe (e.g., DCG-04, a biotinylated/fluorescent E-64 analog) to the lysates for 1 hour.

  • Logic: If our test compound has covalently occupied the active site, it will sterically block DCG-04 from binding.

• Resolution & Readout: Boil samples in Laemmli buffer, resolve via SDS-PAGE, and scan for in-gel fluorescence.

  • Self-Validation Checkpoint: A successful result is a loss of fluorescent signal at the target molecular weight in the treated lanes compared to the DMSO control. Always run a Coomassie total protein stain in parallel to prove that the loss of signal is due to target engagement, not unequal protein loading.

Competitive Activity-Based Protein Profiling (ABPP) workflow for intracellular target validation.

5. Conclusion Validating N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide requires a paradigm shift from standard reversible inhibitor assays. By prioritizing kinact​/KI​ metrics over static IC50​ values and utilizing competitive ABPP for intracellular validation, researchers can confidently benchmark this potent oxirane-2-carboxamide against legacy alternatives like E-64.

References [1] Selected synthetic inhibitors of human cathepsin C - ResearchGate. 1[2] Cathepsin C: structure, function, and pharmacological targeting - OAE Publishing Inc.2[3] Information on EC 3.4.22.69 - SARS coronavirus main proteinase - BRENDA Enzyme Database. 3

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• 2. oaepublish.com [oaepublish.com]
• 3. Information on EC 3.4.22.69 - SARS coronavirus main proteinase - BRENDA Enzyme Database [brenda-enzymes.org]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal protocols for N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related molecules and the known reactivity of its constituent functional groups to establish a robust framework for safe laboratory operations. The core principle of this guide is to treat this compound with a high degree of caution, assuming significant potential for both acute and chronic health effects.

Hazard Synthesis and Assessment: A Tale of Two Moieties

The chemical structure of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide presents a dual-hazard profile, stemming from its two primary functional groups: the N-substituted amide and the oxirane (epoxide) ring. A thorough risk assessment must consider the potential dangers of both.

• The Amide Moiety: The N-(1,1-Dimethyl-3-oxobutyl) portion is structurally analogous to N-(1,1-Dimethyl-3-oxobutyl)acrylamide, commonly known as Diacetone Acrylamide (DAAM). According to safety data for DAAM, this structural class is associated with acute oral toxicity and is suspected of damaging fertility or the unborn child.[1] Therefore, absorption or ingestion of the target compound could lead to similar systemic effects.

• The Oxirane (Epoxide) Ring: The oxirane ring is a highly strained, three-membered cyclic ether.[2][3] This ring strain makes epoxides highly reactive towards nucleophiles, including biological macromolecules like DNA and proteins.[4][5] This reactivity is the basis for the toxicological profile of many epoxides, which are often classified as:

  • Irritants: Capable of causing significant skin, eye, and respiratory tract irritation.[4][6][7]

  • Sensitizers: May cause an allergic skin reaction (dermatitis) upon repeated contact.[4]

  • Alkylating Agents: Their ability to covalently bind to biological molecules gives them the potential to be mutagens (cause genetic damage) and, in some cases, carcinogens.[4][6][8]

Potential Hazard	Associated Functional Group	Primary Routes of Exposure	Potential Health Effects
Acute Toxicity	N-substituted Amide	Ingestion, Inhalation	Harmful if swallowed.[1]
Reproductive Toxicity	N-substituted Amide	Ingestion, Inhalation, Skin Absorption	Suspected of damaging fertility or the unborn child.[1]
Skin/Eye/Respiratory Irritation	Oxirane (Epoxide)	Skin/Eye Contact, Inhalation	Causes irritation, potential for severe burns or eye damage.[6][7][8]
Skin Sensitization	Oxirane (Epoxide)	Skin Contact	May cause allergic skin reaction (dermatitis).[4]
Mutagenicity/Carcinogenicity	Oxirane (Epoxide)	All routes	Potential to cause genetic defects or cancer due to alkylating activity.[4][6]

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

Given the synthesized hazard profile, a stringent PPE protocol is mandatory. The goal is to create a complete barrier between the researcher and the chemical.

• Hand Protection: Double-gloving with nitrile gloves is required. The outer glove should be removed and discarded immediately after the handling procedure is complete or if contamination is suspected. The inner glove is removed upon exiting the work area. This practice provides robust protection against the alkylating nature of the epoxide.[9][10]

• Eye and Face Protection: Chemical splash goggles in combination with a full-face shield are mandatory whenever handling the neat compound or its solutions.[11][12][13] This protects against splashes and potential vapor exposure to the eyes.

• Body Protection: A full-length laboratory coat must be worn and fully buttoned. For procedures with a higher risk of splashes (e.g., transfers of large volumes), a chemical-resistant apron should be worn over the lab coat.[14]

• Respiratory Protection: All handling of N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, including weighing, transfers, and use in reactions, must be conducted inside a certified chemical fume hood.[15] This is the primary engineering control to prevent inhalation of vapors or aerosols.

PPE Donning and Doffing Sequence

Caption: PPE donning and doffing sequence for safe handling.

Operational Plan: A Step-by-Step Procedural Guide

Meticulous planning and execution are critical to prevent exposure.

Step 1: Preparation (Inside the Chemical Fume Hood)

• Designate an Area: Clearly demarcate a specific area within the fume hood for handling this compound.

• Pre-label all Containers: Prepare and label all necessary glassware and waste containers before introducing the chemical.

• Assemble Equipment: Place all required apparatus, including spatulas, weigh paper, and solvents, inside the hood.

• Prepare Waste Containers: Have clearly labeled hazardous waste containers ready for solid and liquid waste streams.[5]

Step 2: Handling the Compound

• Weighing: Tare a container on a balance, then move the container into the fume hood to add the chemical. Alternatively, weigh the chemical directly within the hood on a balance protected from drafts. Use anti-static weigh boats or paper to prevent dispersal of the solid.

• Transfers: Conduct all transfers of the solid or its solutions slowly and carefully to prevent splashes or aerosol generation.

• Reaction Setup: Ensure the reaction vessel is securely clamped and that any operations (e.g., additions, sampling) can be performed without reaching over open containers.

Step 3: Post-Procedure Decontamination

• Equipment: Decontaminate non-disposable equipment (e.g., glassware, spatulas) by rinsing three times with a suitable solvent (e.g., acetone, ethanol). Collect all rinsate as hazardous liquid waste.[5]

• Work Surface: Wipe down the designated work surface within the fume hood with a cloth dampened with a suitable solvent, followed by soap and water. The cleaning cloth must be disposed of as contaminated solid waste.

Disposal Plan: Cradle-to-Grave Responsibility

Due to its hazardous nature, all materials contaminated with N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide must be disposed of as hazardous waste.[5][16] Never dispose of this chemical or its containers in the regular trash or down the drain.

Waste Segregation:

• Solid Chemical Waste: Collect any unused or expired solid compound in its original or a compatible, clearly labeled container.

• Contaminated Solid Waste: Place all disposable items that have come into contact with the chemical (e.g., gloves, weigh paper, pipette tips, absorbent pads) into a dedicated, sealed plastic bag or container labeled "Hazardous Waste."[5][10]

• Liquid Waste: Collect all solutions containing the compound and all solvent rinses from decontamination into a single, compatible, sealed container labeled "Hazardous Waste."[10][16]

Disposal Workflow:

Caption: Waste disposal workflow from generation to pickup.

Final Disposal:

• Store labeled waste containers in a designated satellite accumulation area according to your institution's guidelines.

• Contact your institution's Environmental Health and Safety (EHS) department or equivalent office to arrange for the collection and proper disposal of the hazardous waste.[16]

Emergency Procedures

Immediate and correct action is vital in the event of an exposure or spill.

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[17][18] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[18] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[13]

• Spill:

  • Evacuate the immediate area.

  • If the spill is large or outside of a fume hood, alert others and contact your institution's emergency response team.

  • For a small spill inside a fume hood, trained personnel wearing full PPE can cover the spill with an absorbent, inert material (e.g., vermiculite, sand).

  • Carefully scoop the absorbent material into a designated hazardous waste container. Decontaminate the area as described above.

By adhering to these stringent protocols, researchers can effectively mitigate the risks associated with handling N-(1,1-Dimethyl-3-oxobutyl)oxirane-2-carboxamide, ensuring a safe and controlled laboratory environment.

References

• Correct PPE When Using Epoxy Art Resin! Vista Resin. [Link]

• Personal Protection Equipment Keeps Workers Safe Around Composite Material. Composites Manufacturing Magazine. [Link]

• Oxirane - MFA Cameo. Museum of Fine Arts, Boston. [Link]

• Epoxy Compounds - ILO Encyclopaedia of Occupational Health and Safety. International Labour Organization. [Link]

• Preventing Overexposure - WEST SYSTEM Epoxy. WEST SYSTEM. [Link]

• SAFE HANDLING OF EPOXY SYSTEMS. PlasticsEurope. [Link]

• Oxirane, (phenoxymethyl)-: Human health tier II assessment. Australian Government Department of Health. [Link]

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